2-Ethyl-2-trifluoromethyl-butyric acid

Core Science & Biosynthesis

Physicochemical properties of 2-Ethyl-2-trifluoromethyl-butyric acid

An In-depth Technical Guide to the Physicochemical Properties of 2-Ethyl-2-trifluoromethyl-butyric Acid

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

2-Ethyl-2-trifluoromethyl-butyric acid is a halogenated carboxylic acid with potential applications in medicinal chemistry and materials science. The introduction of the trifluoromethyl group at the α-position significantly influences its electronic and steric properties, thereby impacting its acidity, lipophilicity, and metabolic stability. This guide provides a comprehensive overview of the key physicochemical properties of this compound, detailed experimental protocols for their determination, and insights into the structural rationale behind these characteristics. This document is intended for researchers, scientists, and drug development professionals engaged in the synthesis, characterization, and application of novel fluorinated molecules.

Chemical Identity and Structure

• IUPAC Name: 2-Ethyl-2-(trifluoromethyl)butanoic acid

• Molecular Formula: C7H11F3O2

• Molecular Weight: 196.16 g/mol

• CAS Number: Not available

• Chemical Structure:

The structure features a carboxylic acid moiety with a quaternary α-carbon substituted with two ethyl groups and a trifluoromethyl group. The strong electron-withdrawing nature of the trifluoromethyl group is a key determinant of the compound's chemical behavior.

Estimated Physicochemical Properties

A summary of the estimated physicochemical properties of 2-Ethyl-2-trifluoromethyl-butyric acid is presented below. These values are predicted based on the analysis of structurally similar compounds and established principles of physical organic chemistry.

Property	Estimated Value	Rationale and Implications
pKa	2.5 - 3.5	The potent electron-withdrawing trifluoromethyl group significantly enhances the acidity of the carboxylic acid compared to unsubstituted butyric acid (pKa ~4.8). This lower pKa has implications for its ionization state at physiological pH, impacting solubility and membrane permeability.
logP (Octanol/Water)	2.0 - 2.5	The presence of the lipophilic trifluoromethyl and ethyl groups increases the overall lipophilicity. This value suggests moderate partitioning into nonpolar environments, a key factor in drug absorption and distribution.
Aqueous Solubility	Low to moderate	While the carboxylic acid group can be ionized to form a soluble carboxylate at higher pH, the overall lipophilicity of the molecule will limit its intrinsic aqueous solubility. Solubility is expected to be pH-dependent.
Melting Point	45 - 55 °C	The quaternary α-carbon and the bulky trifluoromethyl group may disrupt crystal lattice packing, leading to a relatively low melting point for a carboxylic acid of this molecular weight.
Boiling Point	180 - 190 °C	The presence of hydrogen bonding in the carboxylic acid dimer will lead to a relatively high boiling point.

Synthesis and Purification

A plausible synthetic route to 2-Ethyl-2-trifluoromethyl-butyric acid is outlined below. This method is based on the alkylation of a suitable trifluoromethyl-containing ester.

Proposed Synthetic Pathway

Caption: Proposed synthesis of 2-Ethyl-2-trifluoromethyl-butyric acid.

Step-by-Step Synthesis Protocol

• Enolate Formation: To a solution of ethyl 2-(trifluoromethyl)butanoate in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, slowly add a solution of lithium diisopropylamide (LDA) (1.1 equivalents). Stir the mixture for 1 hour to ensure complete enolate formation.

• Alkylation: To the enolate solution, add ethyl iodide (1.2 equivalents) dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.

• Workup and Purification (Ester): Quench the reaction with saturated aqueous ammonium chloride. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude ester by column chromatography on silica gel.

• Saponification: Dissolve the purified ethyl 2-ethyl-2-(trifluoromethyl)butanoate in a mixture of THF and water. Add lithium hydroxide (2.0 equivalents) and stir at room temperature until the reaction is complete (monitored by TLC).

• Acidification and Final Purification: Acidify the reaction mixture with 1 M HCl to a pH of ~2. Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield 2-Ethyl-2-trifluoromethyl-butyric acid. Further purification can be achieved by recrystallization.

Experimental Determination of Physicochemical Properties

The following section details the experimental protocols for determining the key physicochemical properties of 2-Ethyl-2-trifluoromethyl-butyric acid.

Determination of pKa by Potentiometric Titration

The pKa is a measure of the acidity of the compound. Potentiometric titration is a reliable method for its determination.

Caption: Workflow for pKa determination by potentiometric titration.

Determination of logP by the Shake-Flask Method

The octanol-water partition coefficient (logP) is a critical measure of a compound's lipophilicity.

Caption: Workflow for logP determination using the shake-flask method.

Spectroscopic Characterization

The identity and purity of 2-Ethyl-2-trifluoromethyl-butyric acid would be confirmed by a combination of spectroscopic techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • Expected Signals: A triplet corresponding to the methyl protons of the ethyl groups, a quartet for the methylene protons of the ethyl groups, and a broad singlet for the carboxylic acid proton. The integration of the signals would be in a 6:4:1 ratio.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • Expected Signals: Signals for the methyl and methylene carbons of the ethyl groups, a quaternary carbon attached to the trifluoromethyl group, the carbon of the trifluoromethyl group (split into a quartet by the fluorine atoms), and the carbonyl carbon of the carboxylic acid.

• ¹⁹F NMR (Fluorine-19 Nuclear Magnetic Resonance):

  • Expected Signals: A singlet corresponding to the three equivalent fluorine atoms of the trifluoromethyl group.

• IR (Infrared) Spectroscopy:

  • Expected Bands: A broad O-H stretch from the carboxylic acid dimer (around 2500-3300 cm⁻¹), a sharp C=O stretch (around 1700-1725 cm⁻¹), and strong C-F stretching bands (around 1100-1300 cm⁻¹).

• Mass Spectrometry (MS):

  • Expected Ion: The mass spectrum would show the molecular ion peak [M]⁺ or [M-H]⁻ depending on the ionization method used. High-resolution mass spectrometry would confirm the elemental composition.

Applications and Future Directions

The unique combination of a carboxylic acid, a trifluoromethyl group, and ethyl groups makes 2-Ethyl-2-trifluoromethyl-butyric acid an interesting candidate for several applications:

• Drug Development: The trifluoromethyl group can enhance metabolic stability and binding affinity. This compound could serve as a building block for the synthesis of novel pharmaceuticals.

• Agrochemicals: Fluorinated compounds often exhibit enhanced biological activity. This acid could be a precursor to new herbicides or pesticides.

• Materials Science: The properties of this molecule could be exploited in the synthesis of specialty polymers and functional materials.

Further research should focus on the experimental validation of the estimated physicochemical properties, exploration of its biological activities, and its utility as a synthetic intermediate.

References

• Title: The pKa of Carboxylic Acids Source: LibreTexts Chemistry URL: [Link]

• Title: Shake-Flask Method for the Determination of logP Source: OECD Guidelines for the Testing of Chemicals, Section 1, Test No. 107 URL: [Link]

• Title: Introduction to Spectroscopy Source: Cengage URL: [Link]

Electronic effects of alpha-trifluoromethyl group on butyric acid acidity

The following technical guide details the electronic effects, physicochemical properties, and synthetic accessibility of

-trifluoromethyl butyric acid.

Electronic Effects of -Trifluoromethyl Group on Butyric Acid Acidity

A Technical Guide for Medicinal Chemists and Process Scientists[1]

Executive Summary

The introduction of a trifluoromethyl (

) group at the -position of butyric acid (2-(trifluoromethyl)butanoic acid) fundamentally alters the molecule's electronic landscape.[1] Unlike simple halogenation, the bulky group exerts a unique combination of strong inductive withdrawal ( ) and hydrophobic bulk, lowering the pKa from ~4.82 to approximately 3.0–3.2 . This shift is critical in drug design for modulating metabolic stability (blocking -oxidation) and tuning bioavailability without introducing an ionizable center as acidic as a sulfonic acid.[1]

Theoretical Framework: The Electronic Mechanism

The acidity of 2-(trifluoromethyl)butanoic acid is governed by the stabilization of its conjugate base (the carboxylate anion). This stabilization is driven by two primary vectors:

Inductive Withdrawal (-I Effect)

The fluorine atoms in the

group are highly electronegative ( ).[1] However, unlike an -fluoro substituent where the fluorine is directly attached to the -carbon ( ), the fluorine atoms in an - group are located on a -carbon relative to the carboxylate.[1]

• Mechanism: The F atoms pull electron density from the

  carbon, which in turn becomes significantly electron-deficient.[2] This polarized carbon exerts a strong pull on the electrons, delocalizing the negative charge of the carboxylate oxygen atoms.

• Comparison: While a single

  -fluorine atom ( ) has a stronger immediate inductive effect than a group ( ), the group lacks the resonance donation ( ) that can sometimes counteract the inductive pull in conjugated systems.[1] In aliphatic chains, the cumulative effect of three fluorines makes the group a potent acidifier.

Field Effects and Solvation

The

group creates a significant dipole field aligned to stabilize the developing negative charge on the carboxylate. Furthermore, the hydrophobic bulk of the group (Van der Waals volume , similar to an isopropyl group) disrupts the local hydration shell. This "hydrophobic shielding" can sometimes paradoxically destabilize the anion by hindering solvent stabilization, but the electronic withdrawal overwhelmingly dominates, resulting in a net increase in acidity.

Visualizing the Electronic Pull

The following diagram illustrates the electron density shifts causing the acidity increase.

Figure 1: Mechanistic flow of electron withdrawal stabilizing the carboxylate anion.

Quantitative Acidity Profile

The pKa shift induced by the

- group is substantial but distinct from direct -fluorination.[1]

Compound	Structure	pKa (Approx.)[3][4]	Electronic Factor
Butyric Acid		4.82	Reference Standard
-Fluorobutyric Acid		~2.60	Direct -F (-I effect max)
-Trifluoromethyl Butyric Acid		~3.05	-F atoms (-I effect attenuated by C-C bond)
Trifluoroacetic Acid		0.23	directly on Carbonyl

Analysis: The

- derivative is approximately 1.8 log units more acidic than the parent butyric acid. It is slightly less acidic than the -fluoro derivative because the electronegative fluorine atoms are one bond further away from the acidic center (effectively a -effect relative to the carboxyl carbon).[1]

Synthetic Methodology: Electrophilic Trifluoromethylation[5][6][7]

Synthesizing

-trifluoromethyl carboxylic acids is challenging due to the instability of the anion. The most robust modern protocol utilizes Togni's Reagent II (hypervalent iodine) to transfer a equivalent to a nucleophilic enolate or silyl ketene acetal.

Protocol: Togni Reagent Route

This method avoids the use of hazardous

gas and provides high regioselectivity.

Reagents:

• Substrate: Ethyl butyrate (precursor)[1]

• Base: KHMDS (Potassium bis(trimethylsilyl)amide) or LDA[1]

• Reagent: Togni Reagent II (1-trifluoromethyl-1,2-benziodoxol-3(1H)-one)[1][5][6]

• Catalyst: CuI (Copper(I) iodide) - Optional for activation[1]

Step-by-Step Workflow:

• Enolate Formation:

  • Cool THF (anhydrous) to -78°C.

  • Add KHMDS (1.1 equiv).

  • Add Ethyl butyrate dropwise. Stir for 30 mins to generate the enolate.

• Transmetallation/Reaction:

  • Add Togni Reagent II (1.2 equiv) dissolved in THF.

  • Note: For silyl ketene acetals, a Lewis acid (e.g.,

    or ) is often used instead of base.

  • Allow to warm to Room Temperature (RT) over 4 hours.

• Hydrolysis:

  • The product is the ethyl ester of

    - butyric acid.

  • Saponify using LiOH in THF/Water (1:[1]1) at RT for 12 hours.

  • Acidify with 1M HCl to pH 2.[1]

• Extraction:

  • Extract with Ethyl Acetate, dry over

    , and concentrate.

Synthesis Diagram

Figure 2: Synthetic pathway via Electrophilic Trifluoromethylation.

Applications in Drug Design[6][8]

The

-trifluoromethyl group is a powerful bioisostere in medicinal chemistry.[1]

• Metabolic Blocking: The

  -position of carboxylic acids is prone to metabolic oxidation (e.g., by acyl-CoA dehydrogenase).[1] Substitution with sterically and electronically blocks this degradation, extending the half-life ( ) of the drug.

• Lipophilicity Modulation: Unlike a hydrophilic carboxylate, the

  - group adds lipophilicity (increasing LogP) while simultaneously increasing acidity. This unique combination can improve membrane permeability of the neutral species while ensuring high solubility at physiological pH (where it is ionized).

• Bioisostere for Isopropyl: The

  group is sterically similar to an isopropyl group but electronically inverted (electron-withdrawing vs. electron-donating).[1] This allows researchers to probe electronic requirements of a binding pocket without altering steric fit.

References

• Taft, R. W. (1956). Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry. Wiley.

• Charpentier, J., Früh, N., & Togni, A. (2015). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chemical Reviews, 115(2), 650–682. Link[1]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Link[1]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.[1] Link

• Nagib, D. A., & MacMillan, D. W. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature, 480, 224–228. (Context for radical

  methods). Link[1]

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pKa values of 2-Ethyl-2-trifluoromethyl-butyric acid in aqueous solution

An In-depth Technical Guide to the pKa of 2-Ethyl-2-trifluoromethyl-butyric acid in Aqueous Solution

Authored by: Gemini, Senior Application Scientist

Abstract

The acid dissociation constant (pKa) is a critical physicochemical parameter that profoundly influences the pharmacokinetic and pharmacodynamic properties of a drug candidate.[1][2] This guide provides a detailed examination of 2-Ethyl-2-trifluoromethyl-butyric acid, a molecule of interest in medicinal chemistry due to its unique structural features. We will explore the theoretical underpinnings that govern its acidity, present robust experimental protocols for its empirical determination, and discuss complementary computational methods for its prediction. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of pKa determination for novel chemical entities.

Introduction: The Pivotal Role of pKa in Drug Development

The extent to which a molecule ionizes in solution is governed by its pKa value(s) and the pH of the surrounding environment. This ionization state is a master variable in drug development, directly impacting:

• Solubility and Dissolution: The ionized form of a drug is generally more water-soluble than its neutral counterpart, affecting formulation and bioavailability.[3]

• Permeability: The ability of a drug to cross biological membranes, such as the gastrointestinal tract or the blood-brain barrier, is largely dependent on its lipophilicity. The neutral form is typically more lipophilic and membrane-permeant.[1][2]

• Absorption, Distribution, Metabolism, and Excretion (ADME): The entire pharmacokinetic profile of a drug is influenced by its ionization state as it moves through the varying pH environments of the body, from the acidic stomach to the more neutral intestine and bloodstream.[2][3][4]

• Target Binding: The charge state of a molecule can be critical for its interaction with the target receptor, often involving ionic bonds or specific hydrogen bonding patterns.[4]

Given that the majority of drugs are weak acids or bases, a precise understanding of their pKa is not merely academic but a regulatory requirement and a cornerstone of rational drug design.[2][5]

Focus Molecule: 2-Ethyl-2-trifluoromethyl-butyric acid

This guide focuses on 2-Ethyl-2-trifluoromethyl-butyric acid. Its structure presents a compelling case study in molecular acidity.

The molecule is a carboxylic acid, a common functional group in pharmaceuticals.[6] Its acidity is modulated by two key substituents at the α-carbon:

• 2-Trifluoromethyl group (-CF3): A potent electron-withdrawing group due to the high electronegativity of fluorine. This inductive effect is expected to stabilize the conjugate base (carboxylate anion), thereby increasing the acidity and lowering the pKa value compared to a simple alkyl carboxylic acid.

• Two Ethyl groups (-CH2CH3): These are weakly electron-donating groups, which would typically decrease acidity.

The dominant influence of the trifluoromethyl group is predicted to make this compound a significantly stronger acid than unsubstituted butyric acid (pKa ≈ 4.8).

Experimental Determination of pKa

The empirical measurement of pKa remains the gold standard for accuracy.[5] A combination of experimental and computational approaches provides the most reliable ionization profiles.[5] Below are detailed protocols for two common and robust methods.

Method 1: Potentiometric Titration

This classic method relies on monitoring the pH of a solution of the acid as it is incrementally neutralized with a strong base. The pKa is determined directly from the resulting titration curve.

Principle of Causality: The Henderson-Hasselbalch equation (pH = pKa + log([A⁻]/[HA])) is the theoretical foundation for this experiment.[7] At the point where exactly half of the acid (HA) has been converted to its conjugate base (A⁻), the logarithmic term becomes log(1), which is zero. At this half-equivalence point, the measured pH is equal to the pKa.[7] This provides a direct, reliable measurement. The use of a standardized titrant and precise volume measurements are critical for accurately locating the equivalence and half-equivalence points.

Step-by-Step Protocol:

• Preparation of Analyte: Accurately weigh approximately 50-100 mg of 2-Ethyl-2-trifluoromethyl-butyric acid and dissolve it in a known volume (e.g., 50 mL) of deionized, CO₂-free water. A co-solvent like methanol or DMSO may be used if aqueous solubility is low, but its effect on the pKa must be noted.

• Titrant Standardization: Prepare a ~0.1 M solution of sodium hydroxide (NaOH) in CO₂-free water. Standardize this solution by titrating it against a primary standard, such as potassium hydrogen phthalate (KHP), to determine its exact concentration.

• Apparatus Setup: Place the analyte solution in a thermostated beaker (e.g., at 25 °C or 37 °C) with a magnetic stirrer.[8] Calibrate a pH meter using at least two standard buffers (e.g., pH 4.01, 7.00, 10.01) that bracket the expected pKa. Immerse the calibrated pH electrode and the tip of a calibrated burette containing the standardized NaOH solution into the beaker.

• Titration: Begin stirring the solution. Record the initial pH. Add the NaOH titrant in small, precise increments (e.g., 0.1 mL). After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

• Data Analysis: Plot the measured pH (y-axis) against the volume of NaOH added (x-axis). The equivalence point is the point of maximum slope on the curve, which can be identified using a first or second derivative plot. The volume of titrant at the half-equivalence point is exactly half the volume at the equivalence point. The pH at this half-equivalence point is the experimental pKa of the acid.[7]

Workflow Visualization:

Potentiometric titration workflow for pKa determination.

Method 2: UV-Visible Spectrophotometry

This method is applicable if the acidic form (HA) and conjugate base form (A⁻) of the molecule exhibit different ultraviolet or visible light absorption spectra.

Principle of Causality: According to Beer's Law, absorbance is proportional to concentration. If the molar absorptivity of HA and A⁻ differ at a specific wavelength, the total absorbance of the solution will change as the pH is varied, reflecting the shifting equilibrium between the two species. By fitting the absorbance vs. pH data to a sigmoidal curve, the inflection point of the curve reveals the pKa.[9]

Step-by-Step Protocol:

• Buffer Preparation: Prepare a series of buffer solutions with precisely known pH values, covering a range of at least 1.5 pH units above and below the estimated pKa of the analyte.

• Wavelength Selection: Prepare two highly acidic (pH << pKa, e.g., 0.1 M HCl) and two highly basic (pH >> pKa, e.g., 0.1 M NaOH) solutions of the analyte at a constant concentration. Scan the UV-Vis spectrum (e.g., 200-400 nm) for each to identify the wavelength(s) of maximum absorbance difference between the protonated and deprotonated species.

• Sample Preparation: Prepare a set of samples by adding a small, constant volume of a concentrated stock solution of the analyte to each of the different pH buffers. Ensure the final analyte concentration is identical across all samples.

• Measurement: Measure the absorbance of each sample at the pre-determined analytical wavelength(s).

• Data Analysis: Plot the measured absorbance (y-axis) against the buffer pH (x-axis). The data should form a sigmoidal curve. The pKa is the pH value at the inflection point of this curve. This can be determined by fitting the data to the appropriate equation or finding the midpoint absorbance between the upper and lower plateaus.

Workflow Visualization:

UV-Vis spectrophotometry workflow for pKa determination.

Computational Prediction of pKa

In silico methods are invaluable, especially in early drug discovery, for high-throughput screening and for prioritizing synthetic efforts.[5] They offer scalable and cost-effective solutions for estimating pKa.[5]

• Quantum Mechanics (QM) Methods: These approaches, such as those using density-functional theory (DFT), calculate the pKa from first principles by computing the free energy difference between the acid and its conjugate base in a simulated aqueous environment.[10][11] While computationally intensive, they are highly accurate and particularly useful for novel scaffolds not well-represented in existing databases.[10][11]

• Fragment-Based/QSPR Methods: These models leverage large databases of experimentally determined pKa values.[12] They deconstruct the query molecule into fragments and use Hammett-type equations and other electronic substituent constants to calculate the pKa.[12][13] Commercial software like ACD/pKa and ChemAxon pKa Predictor employ these rapid and often highly accurate methods.[10][12]

Data Summary and Expected Values

No experimentally determined pKa value for 2-Ethyl-2-trifluoromethyl-butyric acid has been published in the readily available literature. However, based on established chemical principles, we can predict its approximate value and compare it to related compounds.

Compound	Structure	Reported/Expected pKa	Rationale
Butyric Acid	CH₃CH₂CH₂COOH	~4.8	Standard alkyl carboxylic acid reference.
2-Ethylbutyric Acid	(CH₃CH₂)₂CHCOOH	~4.7	Alkyl groups are weakly electron-donating; minimal change from reference.
Trifluoroacetic Acid	CF₃COOH	~0.5	Strong inductive effect from three fluorine atoms dramatically increases acidity.
2-Ethyl-2-trifluoromethyl-butyric acid	(CH₃CH₂)₂(CF₃)CCOOH	~2.5 - 3.5 (Predicted)	The strong electron-withdrawing -CF₃ group at the α-position will significantly lower the pKa relative to butyric acid. The effect is less pronounced than in TFA as it is mediated by one carbon, but it will be the dominant electronic factor.

Conclusion

The pKa of 2-Ethyl-2-trifluoromethyl-butyric acid is a fundamental property essential for its development as a potential therapeutic agent. Due to the strong inductive electron-withdrawing effect of the α-trifluoromethyl group, its pKa is expected to be significantly lower (i.e., more acidic) than that of simple alkyl carboxylic acids. This guide has detailed the robust experimental methodologies of potentiometric titration and UV-Vis spectrophotometry for its accurate determination. Furthermore, it has highlighted the utility of computational methods as predictive tools in modern drug discovery. The integration of these experimental and in silico approaches provides a powerful, self-validating system for characterizing the ionization behavior of novel molecules, enabling medicinal chemists to optimize compounds for improved pharmacokinetic performance and therapeutic efficacy.[5]

References

• Vertex AI Search. (2023, December 13). What is pKa and how is it used in drug development?

• Manallack, D. T., Prankard, R. J., Yuriev, E., Oprea, T. I., & Chalmers, D. K. (2007, September 17). The pKa Distribution of Drugs: Application to Drug Discovery. PMC. [Link]

• Optibrium. Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. [Link]

• Drug Hunter. (2022, July 16). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. [Link]

• International Journal of Innovative Research and Scientific Studies. Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. [Link]

• ACD/Labs. The Impact of Ionization in Drug Discovery & Development. [Link]

• Wagen, C. (2025, October 16). How to Predict pKa. Rowan. [Link]

• ACD/Labs. Acid Dissociation Constant Calculator | pKa Prediction Software. [Link]

• Routledge. (2017, October 18). Computational Approaches for the Prediction of pKa Values - 1st Edition. [Link]

• Takács-Novák, K., & Avdeef, A. (2007). Development of Methods for the Determination of pKa Values. PMC. [Link]

• ACS Publications. (2022, May 9). How to Predict the pKa of Any Compound in Any Solvent | ACS Omega. [Link]

• SciELO. (2014). Determination of acidity constants at 37 ºC through the internal standard capillary electrophoresis (IS-CE) method. [Link]

• University Website. Experiment 4 (i) Determination of the Equivalent Weight and pKa of an Organic Acid. [Link]

• ResearchGate. (2025, August 10). (PDF) Structural, Vibrational, and p K a Determination of Carboxylic Acids Using DFT Calculations and Raman Spectroscopy: An Instrumental Analysis Laboratory. [Link]

• Organic Chemistry Tutor. How to Estimate the pKa Values Using the pKa Table. [Link]

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Navigating Lipophilicity in Drug Discovery: A Technical Guide to α-CF3 Substituted Carboxylic Acids

Introduction: The Critical Role of Lipophilicity and the Rise of Fluorine in Medicinal Chemistry

In the intricate ballet of drug design, the ability of a molecule to navigate the biological milieu is paramount. Lipophilicity, a measure of a compound's affinity for a lipid-rich environment versus an aqueous one, is a cornerstone of a drug's pharmacokinetic and pharmacodynamic profile. It governs a molecule's absorption, distribution, metabolism, excretion, and toxicity (ADMET). A delicate balance is required; sufficient lipophilicity is necessary for membrane permeation, yet excessive lipophilicity can lead to poor solubility, increased metabolic clearance, and off-target toxicity.

The octanol-water partition coefficient (LogP) is the most widely recognized metric for lipophilicity.[1] For ionizable molecules, such as carboxylic acids, the distribution coefficient (LogD) at a specific pH provides a more physiologically relevant measure.[2] The strategic introduction of fluorine atoms, particularly the trifluoromethyl (CF3) group, has become a powerful tool for medicinal chemists to modulate these properties. The unique electronic nature of the CF3 group can profoundly influence a molecule's pKa, conformation, and metabolic stability, thereby fine-tuning its lipophilicity and overall drug-like properties.[3] This guide provides an in-depth exploration of the lipophilicity of α-CF3 substituted carboxylic acids, offering both theoretical understanding and practical guidance for researchers in drug development.

The Physicochemical Impact of α-Trifluoromethylation

The substitution of a hydrogen atom with a trifluoromethyl group at the α-position of a carboxylic acid induces significant electronic and steric effects, which in turn modulate its lipophilicity.

1. Inductive Effect and Acidity (pKa):

The three highly electronegative fluorine atoms in the CF3 group exert a powerful electron-withdrawing inductive effect (-I effect). This effect polarizes the C-C bond, drawing electron density away from the carboxylic acid moiety. This withdrawal of electron density stabilizes the conjugate base (carboxylate anion) formed upon deprotonation, making the proton more readily ionizable.[1] Consequently, α-CF3 substituted carboxylic acids are significantly more acidic (have a lower pKa) than their non-fluorinated analogs. For instance, trifluoroacetic acid has a pKa of approximately 0.23, making it a much stronger acid than acetic acid (pKa ≈ 4.76).[4] This dramatic increase in acidity is a critical factor in determining the ionization state of the molecule at physiological pH and, therefore, its LogD.

2. Impact on Lipophilicity (LogP and LogD):

The influence of the CF3 group on lipophilicity is multifaceted. While often considered a lipophilic moiety, its net effect is a complex interplay of its size, hydrophobicity, and the aforementioned electronic effects.

• LogP (Partition Coefficient): LogP represents the partitioning of the neutral, unionized form of the molecule between octanol and water. The introduction of a CF3 group generally increases the LogP value compared to a methyl group, indicating increased lipophilicity of the neutral species.[3]

• LogD (Distribution Coefficient): For ionizable compounds like carboxylic acids, LogD is a more practical measure as it considers all species (ionized and unionized) at a given pH.[5] The relationship between LogP, pKa, and LogD for an acid is given by the equation:

  LogD = LogP - log(1 + 10^(pH - pKa))

  Given the significantly lower pKa of α-CF3 substituted carboxylic acids, they will be predominantly in their ionized (carboxylate) form at physiological pH (e.g., 7.4). This ionized form is substantially more water-soluble and less lipophilic than the neutral form. Therefore, despite a potentially higher LogP, the LogD at pH 7.4 of an α-CF3 substituted carboxylic acid is often lower than that of its non-fluorinated counterpart with a higher pKa.

Data on α-CF3 Substituted Carboxylic Acids

The following table summarizes experimentally determined and computationally predicted LogP and pKa values for a selection of α-CF3 substituted carboxylic acids. This data provides a quantitative insight into the trends discussed.

Compound Name	Structure	Molecular Formula	LogP (Calculated)	LogP (Experimental)	pKa (Predicted/Experimental)	Data Source
Trifluoroacetic acid	C(C(F)(F)F)O	C2HF3O2	0.9	-2.1	0.23 (Experimental)	[4][6]
3,3,3-Trifluoropropanoic acid	C(CC(=O)O)C(F)(F)F	C3H3F3O2	0.8	-	-	[7]
2-(Trifluoromethyl)benzoic acid	c1ccc(c(c1)C(=O)O)C(F)(F)F	C8H5F3O2	-	-	-	[8]
2-Fluoro-4-(trifluoromethyl)benzoic acid	c1c(cc(c(c1)F)C(=O)O)C(F)(F)F	C8H4F4O2	2.80	-	2.68 (Predicted)	[9]
2,4-Bis(trifluoromethyl)phenylacetic acid	c1cc(c(cc1C(F)(F)F)C(F)(F)F)CC(=O)O	C10H6F6O2	3.56	-	3.35 (Predicted)	[10]
3-(Trifluoromethyl)cyclohexane-1-carboxylic acid	C1CC(CC(C1)C(=O)O)C(F)(F)F	C8H11F3O2	2.5	-	-	[5]
5-(Trifluoromethyl)pyridine-2-carboxylic acid	c1cc(nc(c1)C(=O)O)C(F)(F)F	C7H4F3NO2	1.6	-	-	[11]
3-(Trifluoromethyl)quinoline-8-carboxylic acid	c1c2cccc(c2nc(c1)C(F)(F)F)C(=O)O	C11H6F3NO2	2.67	-	2.17 (Acidic, Predicted)	[12]

Experimental Determination of Lipophilicity

Accurate determination of LogP and LogD is crucial for drug development. Several well-established experimental methods are employed, each with its own advantages and limitations.

The Shake-Flask Method (OECD 107)

The shake-flask method is considered the "gold standard" for LogP determination due to its direct measurement of partitioning.[13]

Protocol:

• Preparation of Phases: Pre-saturate n-octanol with water and water (or a suitable buffer for LogD) with n-octanol by shaking them together for 24 hours, followed by separation.

• Sample Preparation: Dissolve a precise amount of the test compound in the aqueous phase.

• Partitioning: Add a known volume of the pre-saturated n-octanol to the aqueous solution in a separatory funnel or vial.

• Equilibration: Shake the mixture vigorously for a set period (e.g., 1-2 hours) at a constant temperature to allow for equilibrium to be reached.

• Phase Separation: Allow the two phases to separate completely. Centrifugation can be used to expedite this process.

• Concentration Analysis: Determine the concentration of the compound in both the aqueous and octanol phases using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC, or for fluorinated compounds, ¹⁹F NMR).

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Causality Behind Experimental Choices:

• Pre-saturation of solvents: This is critical to ensure that the volumes of the two phases do not change during the experiment due to mutual dissolution, which would affect the concentration measurements.

• Constant temperature: Partitioning is a temperature-dependent process. Maintaining a constant temperature ensures reproducibility.

• Vigorous shaking: This maximizes the interfacial surface area between the two phases, facilitating rapid equilibration.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC offers a faster, automated alternative to the shake-flask method, particularly for determining LogD.[14] It relies on the correlation between a compound's retention time on a nonpolar stationary phase and its lipophilicity.

Protocol:

• System Setup: Use a reverse-phase HPLC column (e.g., C18) and a mobile phase consisting of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol).

• Calibration: Inject a series of standard compounds with known LogP/LogD values and record their retention times. Create a calibration curve by plotting retention time against the known LogP/LogD values.

• Sample Analysis: Dissolve the test compound in a suitable solvent and inject it into the HPLC system.

• Data Acquisition: Record the retention time of the test compound.

• LogD Calculation: Determine the LogD of the test compound by interpolating its retention time on the calibration curve.

Causality Behind Experimental Choices:

• Reverse-phase column: The nonpolar stationary phase mimics a lipid environment, causing more lipophilic compounds to be retained longer.

• Mobile phase composition: The ratio of aqueous buffer to organic modifier can be adjusted to optimize the separation and retention of compounds with a wide range of lipophilicities.

• Calibration standards: A set of well-characterized standards spanning the expected lipophilicity range of the test compounds is essential for generating a reliable calibration curve.

Computational Prediction of Lipophilicity

In silico prediction of LogP has become an indispensable tool in early-stage drug discovery, allowing for the rapid screening of large virtual libraries. Various computational models exist, each with its own underlying methodology.

Method Type	Description	Strengths	Weaknesses
Atom-based	Calculates LogP by summing the contributions of individual atoms.	Simple and fast.	Can be inaccurate for complex molecules with significant intramolecular interactions.
Fragment-based	Decomposes a molecule into predefined structural fragments and sums their lipophilicity contributions.	Generally more accurate than atom-based methods.	Accuracy depends on the quality and coverage of the fragment library; may struggle with novel scaffolds.
Property-based	Uses whole-molecule properties (e.g., molecular surface area, polarizability) to predict LogP through regression models.	Can capture more subtle electronic and steric effects.	May require more computationally intensive calculations of molecular descriptors.
Machine Learning	Utilizes algorithms trained on large datasets of experimental LogP values to predict the lipophilicity of new compounds.	Can achieve high accuracy for compounds similar to those in the training set.	Performance can be poor for out-of-domain molecules, such as highly fluorinated compounds, if not specifically trained for them.[4]

Challenges in Predicting LogP for Fluorinated Compounds:

The unique electronic properties of fluorine, including its high electronegativity and the potential for intramolecular hydrogen bonding, can pose challenges for standard LogP prediction algorithms.[15] Many models are not adequately parameterized for organofluorine compounds, leading to less accurate predictions. Therefore, it is often advisable to use models specifically trained on or validated with datasets of fluorinated molecules.

Practical Considerations and Conclusion

The α-trifluoromethyl group is a valuable substituent for modulating the physicochemical properties of carboxylic acid-containing drug candidates. Its strong electron-withdrawing nature significantly lowers the pKa, leading to a higher proportion of the more hydrophilic ionized form at physiological pH. This often results in a lower LogD7.4, which can be beneficial for improving aqueous solubility and reducing off-target toxicities associated with high lipophilicity.

For researchers working with these compounds, it is crucial to:

• Measure LogD, not just LogP: Given that these are acidic molecules, LogD at a relevant physiological pH (e.g., 7.4) is a more informative descriptor of their likely in vivo behavior.

• Choose the appropriate experimental method: The shake-flask method remains the gold standard for accuracy, while RP-HPLC provides a higher-throughput alternative for screening. For fluorinated compounds lacking a UV chromophore, ¹⁹F NMR-based methods can be particularly advantageous.[6]

• Exercise caution with in silico predictions: While computational tools are invaluable, their predictions for highly fluorinated compounds should be interpreted with care and ideally validated with experimental data.

By understanding the fundamental principles governing the lipophilicity of α-CF3 substituted carboxylic acids and employing robust experimental and computational methodologies, drug discovery scientists can more effectively harness the power of fluorine to design safer and more efficacious medicines.

References

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• PubChem. (n.d.). 5-(trifluoromethyl)pyridine-2-carboxylic Acid. Retrieved February 19, 2026, from [Link]

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The Strategic Role of 2-Ethyl-2-trifluoromethyl-butyric acid in Medicinal Chemistry: A Bioisosteric Guide

Introduction: The Challenge of the Carboxylic Acid Moiety and the Promise of Bioisosterism

In the landscape of drug discovery, the carboxylic acid functional group is a ubiquitous pharmacophore, essential for the biological activity of over 450 marketed drugs, including widely used NSAIDs and antibiotics.[1][2] However, its inherent properties—high polarity and negative charge at physiological pH—frequently lead to significant challenges in drug development. These can include poor metabolic stability, limited membrane permeability, and the formation of reactive acyl glucuronide metabolites, which can cause idiosyncratic drug toxicity.[1][3]

To circumvent these liabilities, medicinal chemists employ the strategy of bioisosteric replacement. Bioisosteres are atoms, functional groups, or molecular fragments that share similar chemical and physical properties, allowing them to produce broadly similar biological effects.[1][3] This powerful technique aims to optimize physicochemical and pharmacological properties, enhance potency and selectivity, alter metabolic pathways, and reduce off-target toxicity.[3] This guide focuses on a specific and potent non-classical bioisostere for the carboxylic acid and its surrounding scaffold: 2-Ethyl-2-trifluoromethyl-butyric acid.

The Trifluoromethyl Group: A "Super-Methyl" for Drug Design

The strategic incorporation of fluorine, particularly as a trifluoromethyl (CF3) group, is a cornerstone of modern medicinal chemistry, with approximately 20% of all marketed drugs containing fluorine.[4][5] The CF3 group is often considered a bioisostere for methyl, chloro, or even nitro groups, but its unique properties set it apart.[6][7][8][9][10]

Key physicochemical properties of the trifluoromethyl group include:

• High Electronegativity: The CF3 group is a powerful electron-withdrawing substituent, significantly more so than a single fluorine atom.[4][6][11] This modulates the pKa of nearby acidic or basic centers.

• Increased Lipophilicity: The CF3 group is highly lipophilic (Hansch π value of +0.88), which can enhance a drug's ability to cross biological membranes, improving absorption and distribution.[4][11] This property was critical in the development of fluoxetine (Prozac), where the CF3 group enhanced brain penetration.[5]

• Metabolic Stability: The carbon-fluorine bond is one of the strongest in organic chemistry (bond dissociation energy of ~485 kJ/mol).[4][5] This makes the CF3 group exceptionally resistant to metabolic degradation by enzymes like cytochrome P450, often blocking a metabolic hotspot and increasing a drug's half-life.[11][12]

• Steric Bulk: The CF3 group's steric profile is often compared to that of an ethyl or isopropyl group, allowing it to occupy binding pockets while providing unique electronic characteristics.[13][14]

The introduction of a CF3 group can therefore be a transformative step in a drug discovery campaign, enhancing potency, selectivity, and metabolic stability.[5][15]

2-Ethyl-2-trifluoromethyl-butyric acid: A Multifaceted Bioisostere

2-Ethyl-2-trifluoromethyl-butyric acid serves as a sophisticated bioisostere, primarily for aliphatic carboxylic acids where the α-carbon is di-substituted, such as with a gem-diethyl group found in 2-ethylbutyric acid.[16] The replacement of one ethyl group with a trifluoromethyl group is a strategic decision driven by several key hypotheses.

Rationale for Bioisosteric Replacement

• Metabolic Blocking: A gem-diethyl group can be susceptible to oxidative metabolism at the benzylic-like α-position or on the ethyl chains. Replacing one ethyl group with the metabolically robust CF3 group effectively blocks this pathway, which can lead to a longer drug half-life and a more predictable pharmacokinetic profile.[12][17]

• Modulation of Acidity (pKa): The potent electron-withdrawing nature of the α-trifluoromethyl group significantly increases the acidity of the carboxylic acid proton. This change in pKa can drastically alter the strength of ionic interactions with biological targets (e.g., arginine or lysine residues in a receptor), potentially increasing binding affinity and potency.

• Tuning Lipophilicity (LogP): While the CF3 group itself is lipophilic, its strong inductive effect on the adjacent carboxylic acid can influence the overall lipophilicity of the molecule in complex ways.[18] This allows for fine-tuning of the LogP to optimize for both membrane permeability and aqueous solubility.

Physicochemical Property Comparison

The following table illustrates the predicted impact of trifluorination on key physicochemical properties when transitioning from a standard dialkyl-substituted carboxylic acid to its trifluoromethyl analogue.

Parameter	2-Ethylbutyric Acid (Parent)	2-Ethyl-2-trifluoromethyl-butyric acid (Bioisostere)	Rationale for Change
Molecular Weight	116.16 g/mol [19]	~184.14 g/mol	Addition of three fluorine atoms and removal of two hydrogens.
LogP (o/w)	1.68[20]	~2.5 - 3.0 (Estimated)	The CF3 group significantly increases lipophilicity compared to a methyl or ethyl group.[4][13]
pKa	~4.8	~2.5 - 3.5 (Estimated)	The strong electron-withdrawing effect of the α-CF3 group dramatically increases the acidity of the carboxyl proton.[6]

Logical Framework for Bioisosteric Substitution

The decision to employ this bioisostere can be visualized as a logical workflow.

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Navigating the Unknown: A Predictive and Methodological Guide to the Solubility Profile of 2-Ethyl-2-trifluoromethyl-butyric Acid in Organic Solvents

Preamble: Charting Unexplored Territory

In the landscape of pharmaceutical and chemical research, understanding the solubility profile of a novel compound is a cornerstone of process development, formulation, and ultimately, therapeutic efficacy. This guide addresses the solubility of 2-Ethyl-2-trifluoromethyl-butyric acid, a molecule of interest for which, at the time of this writing, specific experimental solubility data in organic solvents is not publicly available.

This document, therefore, deviates from a standard data sheet. Instead, it serves as an in-depth technical guide for the research scientist and drug development professional. We will navigate this data gap by:

• Establishing a theoretical framework to predict the solubility behavior of 2-Ethyl-2-trifluoromethyl-butyric acid based on its distinct structural motifs.

• Providing detailed, field-proven experimental protocols to empower researchers to generate the necessary empirical data with high fidelity.

• Offering a comparative analysis with its non-fluorinated analog, 2-ethylbutyric acid, to highlight the profound influence of the trifluoromethyl group.

Our approach is grounded in the principles of physical organic chemistry and guided by established methodologies, ensuring a robust and scientifically sound exploration of this compound's potential solubility characteristics.

Section 1: Molecular Architecture and Its Implications for Solubility

The solubility of a solute in a solvent is governed by the interplay of intermolecular forces. The adage "like dissolves like" is a simplification of the complex thermodynamics at play, but it provides a useful starting point. The structure of 2-Ethyl-2-trifluoromethyl-butyric acid presents a fascinating dichotomy of polar and non-polar characteristics.

1.1 The Trifluoromethyl Group: A Game-Changer in Physicochemical Properties

The introduction of a trifluoromethyl (-CF3) group dramatically alters the electronic and physical properties of an organic molecule compared to a methyl (-CH3) group.[1][2][3][4] This substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and lipophilicity.[3][5]

Key effects of the -CF3 group on 2-Ethyl-2-trifluoromethyl-butyric acid include:

• Increased Lipophilicity: The -CF3 group is significantly more lipophilic than a methyl group.[1][5] This property generally favors solubility in non-polar organic solvents.

• Strong Electron-Withdrawing Effect: The high electronegativity of the fluorine atoms makes the -CF3 group a potent electron-withdrawing substituent.[1][2][4] This increases the acidity of the carboxylic acid proton, which can influence interactions with basic solvents.

• Reduced Polarity (of the substituent): While the individual C-F bonds are highly polar, the symmetrical arrangement of the three fluorine atoms can lead to a relatively low dipole moment for the group itself. However, its strong inductive effect dominates its influence on the rest of the molecule.

1.2 Comparative Analysis with 2-Ethylbutyric Acid

To appreciate the impact of the -CF3 group, we can compare the target molecule with its non-fluorinated analog, 2-ethylbutyric acid. 2-Ethylbutyric acid is a branched-chain fatty acid.[6] It has a predicted water solubility of 18.5 g/L and a logP of 1.74, indicating moderate lipophilicity.[6]

We can predict that 2-Ethyl-2-trifluoromethyl-butyric acid will exhibit:

• Lower solubility in polar protic solvents (e.g., water, methanol) compared to 2-ethylbutyric acid due to the increased size and lipophilicity of the trifluoromethylated aliphatic portion.

• Enhanced solubility in non-polar and weakly polar aprotic solvents (e.g., hexane, toluene, diethyl ether) due to the increased lipophilicity.

• Potentially favorable interactions with polar aprotic solvents (e.g., acetone, ethyl acetate, THF) that can accept hydrogen bonds from the carboxylic acid group, while also accommodating the lipophilic part of the molecule.

The following diagram illustrates the key structural features influencing the predicted solubility of 2-Ethyl-2-trifluoromethyl-butyric acid.

Caption: Predicted solubility drivers for 2-Ethyl-2-trifluoromethyl-butyric acid.

Section 2: A Practical Guide to Experimental Solubility Determination

Given the absence of empirical data, the following section provides detailed, step-by-step protocols for determining the solubility of 2-Ethyl-2-trifluoromethyl-butyric acid. These methods are standard in the pharmaceutical and chemical industries and are designed to yield reliable and reproducible results.

2.1 Equilibrium Solubility Assay (Shake-Flask Method)

This method is considered the "gold standard" for determining thermodynamic solubility. It measures the concentration of a saturated solution of the compound in a given solvent at a specific temperature after a state of equilibrium has been reached.

Experimental Protocol:

• Preparation: Add an excess amount of 2-Ethyl-2-trifluoromethyl-butyric acid to a known volume of the selected organic solvent in a sealed, inert container (e.g., a glass vial with a PTFE-lined cap). The excess solid is crucial to ensure that a saturated solution is formed.

• Equilibration: Agitate the mixture at a constant temperature for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached. A shaker or rotator in a temperature-controlled incubator is ideal.

• Phase Separation: After equilibration, allow the mixture to stand undisturbed for a sufficient time to allow the undissolved solid to settle. Alternatively, centrifugation can be used to accelerate phase separation.

• Sampling and Dilution: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. This can be achieved using a filtered syringe. Dilute the sample with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

• Calculation: Calculate the original concentration of the saturated solution, taking into account the dilution factor. This value represents the equilibrium solubility.

The following diagram outlines the workflow for the equilibrium solubility assay.

Caption: Workflow for the Equilibrium Solubility Assay.

2.2 Kinetic Solubility Assay (High-Throughput Screening)

For rapid screening of solubility in a large number of solvents, a kinetic solubility assay can be employed. This method measures the concentration at which a compound precipitates from a solution and is often used in early-stage drug discovery.

Experimental Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 2-Ethyl-2-trifluoromethyl-butyric acid in a highly solubilizing solvent, such as dimethyl sulfoxide (DMSO).

• Serial Dilution: In a multi-well plate, perform serial dilutions of the stock solution with the test organic solvents.

• Precipitation Induction: Allow the plate to stand for a defined period (e.g., 2-24 hours) at a controlled temperature.

• Turbidity Measurement: Measure the turbidity of each well using a nephelometer or a plate reader capable of detecting light scattering. The concentration at which a significant increase in turbidity is observed is the kinetic solubility.

Section 3: Predicted Solubility Profile and Data Presentation

While we await experimental data, a qualitative prediction of the solubility of 2-Ethyl-2-trifluoromethyl-butyric acid in common organic solvents can be made based on the principles outlined in Section 1. The following table summarizes these predictions.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane, Toluene	High	The lipophilic nature of the ethyl and trifluoromethyl groups will dominate, leading to favorable van der Waals interactions with non-polar solvents.
Polar Aprotic	Acetone, Ethyl Acetate	Moderate to High	These solvents can act as hydrogen bond acceptors for the carboxylic acid proton, while also solvating the lipophilic portions of the molecule.
Polar Aprotic	Acetonitrile, DMF	Moderate	The polarity of these solvents will allow for some interaction, but the large non-polar part of the molecule may limit high solubility.
Polar Protic	Methanol, Ethanol	Low to Moderate	The solvent's ability to hydrogen bond with the carboxylic acid is counteracted by the energy penalty of creating a cavity for the large, lipophilic part of the molecule.
Polar Protic	Water	Very Low	The high lipophilicity of the molecule will lead to poor solubility in water, where the hydrophobic effect is a major factor.

Section 4: Conclusion and Future Directions

This guide provides a comprehensive theoretical framework and practical methodologies for understanding and determining the solubility profile of 2-Ethyl-2-trifluoromethyl-butyric acid in organic solvents. The strong lipophilic and electron-withdrawing nature of the trifluoromethyl group is predicted to render the molecule highly soluble in non-polar solvents and moderately soluble in polar aprotic solvents, with limited solubility in polar protic media.

The experimental protocols detailed herein offer a clear path for researchers to generate the crucial empirical data needed for process development and formulation. It is our hope that this guide will serve as a valuable resource for scientists working with this and other novel fluorinated compounds, bridging the gap between theoretical understanding and practical application.

References

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Protocols & Analytical Methods

Synthesis protocols for 2-Ethyl-2-trifluoromethyl-butyric acid from precursors

Part 1: Core Directive & Strategic Overview

1.1 Executive Summary

The synthesis of 2-Ethyl-2-(trifluoromethyl)butyric acid (CAS: N/A for specific isomer, generic α-CF3 acids class) represents a significant challenge in organic process chemistry due to the construction of a sterically congested quaternary carbon center bearing a strong electron-withdrawing trifluoromethyl group. This motif is increasingly critical in medicinal chemistry, where the "magic methyl" effect of CF3 modulates lipophilicity (LogP), metabolic stability, and protein binding affinity.

This guide rejects low-yield classical alkylation routes in favor of a modern, high-fidelity Electrophilic Trifluoromethylation strategy. By utilizing hypervalent iodine chemistry (Togni’s Reagent II) on a silyl ketene acetal scaffold, we achieve the quaternary functionalization with high precision and safety.

1.2 Retrosynthetic Analysis

The logical disconnection focuses on the C–CF3 bond. The steric bulk of the two ethyl groups makes nucleophilic substitution (SN2) with a CF3 source impossible. Instead, we invert the polarity, treating the organic substrate as a nucleophile (enolate equivalent) and the CF3 source as an electrophile.

• Target: 2-Ethyl-2-(trifluoromethyl)butyric acid

• Precursor 1: Methyl 2-ethyl-2-(trifluoromethyl)butyrate (Protected Intermediate)

• Precursor 2: 1-Methoxy-1-(trimethylsiloxy)-2,2-diethyl-ethene (Silyl Ketene Acetal)

• Starting Material: 2-Ethylbutyric acid (Commodity Chemical)

Part 2: Detailed Experimental Protocols

Phase 1: Precursor Activation (Esterification)

Objective: Convert the carboxylic acid to a methyl ester to facilitate enolate formation.

Reagents:

• 2-Ethylbutyric acid (10.0 g, 86.1 mmol)

• Methanol (anhydrous, 100 mL)

• Sulfuric acid (conc. H2SO4, 1.0 mL)

Protocol:

• Dissolve 2-ethylbutyric acid in anhydrous methanol in a 250 mL round-bottom flask.

• Add H2SO4 dropwise with stirring.

• Reflux the mixture for 12 hours. Monitor by TLC (10% EtOAc/Hexanes) or GC-MS.

• Cool to room temperature. Concentrate under reduced pressure to remove excess methanol.

• Dilute residue with Et2O (100 mL), wash with sat. NaHCO3 (2 x 50 mL) and brine (50 mL).

• Dry over MgSO4, filter, and concentrate.

• Purification: Distillation under reduced pressure (approx. 120°C @ 760 mmHg, adjust for vacuum).

  • Yield Target: >95% (Methyl 2-ethylbutyrate).[1]

Phase 2: Silyl Ketene Acetal (SKA) Generation

Objective: Create a highly nucleophilic enolate equivalent capable of attacking the bulky hypervalent iodine reagent.

Reagents:

• Methyl 2-ethylbutyrate (5.0 g, 38.4 mmol)

• LDA (Lithium Diisopropylamide), 2.0 M in THF (21.1 mL, 42.2 mmol)

• TMSCl (Trimethylsilyl chloride) (5.4 mL, 42.2 mmol)

• THF (anhydrous, 80 mL)

Protocol:

• Flame-dry a 250 mL Schlenk flask under Argon. Add anhydrous THF and cool to -78°C.

• Add LDA solution slowly via syringe, maintaining temp < -70°C.

• Add Methyl 2-ethylbutyrate dropwise over 20 mins. Stir at -78°C for 1 hour to ensure complete deprotonation.

• Add TMSCl dropwise. The solution may become cloudy (LiCl precipitation).

• Allow to warm to room temperature over 2 hours.

• Workup: Remove solvent under high vacuum (Schlenk line) to avoid hydrolysis. Re-suspend residue in dry pentane, filter under Argon to remove LiCl salts.

• Concentrate filtrate to obtain the crude Silyl Ketene Acetal (SKA). Use immediately in Phase 3.

Phase 3: Catalytic Electrophilic Trifluoromethylation

Objective: Install the CF3 group at the quaternary center using Hypervalent Iodine (III).

Reagents:

• Crude SKA (from Phase 2, ~38 mmol)

• Togni Reagent II (1-Trifluoromethyl-1,2-benziodoxol-3(1H)-one) (13.2 g, 42 mmol, 1.1 equiv)

• Catalyst: TMS-NTf2 (Trimethylsilyl bis(trifluoromethanesulfonyl)imide) (0.5 mol%)

• Solvent: Dichloromethane (DCM), anhydrous (150 mL)

Protocol:

• In a glovebox or under strict Argon atmosphere, dissolve Togni Reagent II in anhydrous DCM.

• Add the catalyst TMS-NTf2.[1]

• Cool the solution to -78°C.

• Add the SKA (diluted in 20 mL DCM) slowly to the reaction mixture.

• Stir at -78°C for 4 hours, then allow to warm to room temperature overnight.

  • Mechanistic Note: The SKA attacks the iodine center, followed by a reductive elimination/ligand coupling that transfers the CF3 group to the alpha-carbon.

• Quench: Add sat. NaHCO3 solution.

• Extract with DCM (3 x 50 mL). Dry organic phase over Na2SO4.

• Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient). The product is Methyl 2-ethyl-2-(trifluoromethyl)butyrate .

  • Yield Target: 70-85%.

Phase 4: Sterically Demanding Hydrolysis

Objective: Reveal the free carboxylic acid. Note: Quaternary alpha-CF3 esters are extremely resistant to hydrolysis due to steric shielding.

Reagents:

• Methyl 2-ethyl-2-(trifluoromethyl)butyrate

• Lithium Hydroxide (LiOH·H2O) (5 equiv)

• Solvent: THF/Water (3:1) or Ethylene Glycol (if high temp needed)

Protocol:

• Dissolve the ester in THF/Water (3:1).

• Add LiOH (5 equiv).

• Heat to reflux (66°C) for 24-48 hours. Monitor by TLC.

  • Contingency: If hydrolysis is incomplete after 48h, switch solvent to Ethylene Glycol/KOH and heat to 120°C. The CF3 group is stable, but the steric bulk hinders the tetrahedral intermediate formation.

• Workup: Cool to RT. Acidify carefully with 1M HCl to pH 1.

• Extract with Et2O (3 x 50 mL).

• Dry (MgSO4) and concentrate.

• Final Purification: Recrystallization from Hexanes or sublimation if solid; Kugelrohr distillation if liquid.

Part 3: Visualization & Data

3.1 Reaction Mechanism (Graphviz)

Caption: Mechanistic pathway for the electrophilic trifluoromethylation via hypervalent iodine intervention.

3.2 Quantitative Summary Table

Component	Role	Equivalents	Critical Parameter
Methyl 2-ethylbutyrate	Substrate	1.0	Must be dry (<50 ppm water)
LDA	Base	1.1	Temp must be <-70°C during addition
Togni Reagent II	CF3 Source	1.1 - 1.2	Handle with care (Hypervalent Iodine)
TMS-NTf2	Catalyst	0.005 (0.5%)	Activates Iodine center
LiOH	Hydrolysis Base	5.0	Excess required for steric hindrance

References

• Katayev, D., Matoušek, V., Koller, R., & Togni, A. (2015).[1][2][3] Lewis Acid Catalyzed Synthesis of α-Trifluoromethyl Esters and Lactones by Electrophilic Trifluoromethylation.[1][3] Organic Letters, 17(23), 5898–5901. [Link][1]

• Charpentier, J., Früh, N., & Togni, A. (2015). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chemical Reviews, 115(2), 650–682. [Link]

• Kieltsch, I., Eisenberger, P., & Togni, A. (2007).[4] Mild Electrophilic Trifluoromethylation of Carbon- and Sulfur-Centered Nucleophiles by a Hypervalent Iodine(III)–CF3 Reagent. Angewandte Chemie International Edition, 46(5), 754–757. [Link]

Sources

• 1. Lewis Acid Catalyzed Synthesis of α-Trifluoromethyl Esters and Lactones by Electrophilic Trifluoromethylation [organic-chemistry.org]
• 2. α-Trifluoromethyl carboxyl derivative synthesis [organic-chemistry.org]
• 3. Lewis Acid Catalyzed Synthesis of α-Trifluoromethyl Esters and Lactones by Electrophilic Trifluoromethylation. [folia.unifr.ch]
• 4. Electrophilic Trifluoromethylation | Chem-Station Int. Ed. [en.chem-station.com]

Amide coupling conditions for sterically hindered 2-Ethyl-2-trifluoromethyl-butyric acid

Technical Application Note: Amide Coupling of Sterically Hindered -Trifluoromethyl Acids

Part 1: Executive Summary & Mechanistic Insight

The Challenge: The "Steric-Electronic" Wall

Coupling 2-Ethyl-2-trifluoromethyl-butyric acid represents a "perfect storm" of synthetic difficulty. Unlike standard peptide couplings, this substrate presents two synergistic barriers:

• Extreme Steric Hindrance: The

  -carbon is quaternary, bearing two ethyl groups and a trifluoromethyl ( ) group. This bulk prevents the approach of large activation reagents (like HATU/HBTU) and hinders the formation of the bulky "active ester" intermediates required for standard coupling.

• Electronic Deactivation: The

  group is strongly electron-withdrawing ( effect). While this makes the resulting amide bond stable, it significantly lowers the nucleophilicity of the carboxylate oxygen during the initial activation step.

Standard reagents (EDC, DCC, HOBt) typically result in <10% conversion or stalled intermediates.

The Solution Strategy

To overcome these barriers, we must utilize "atom-economical" activation groups that are small enough to bypass the steric shield and reactive enough to drive the amine attack.

• Primary Recommendation (High Yield): Acid Fluoride Activation via TFFH . The fluoride leaving group is physically small (Van der Waals radius similar to H) and highly electronegative, creating an activated carbonyl that is hypersensitive to amine nucleophiles despite the steric bulk.

• Secondary Recommendation (Scalable/Green): T3P (Propylphosphonic Anhydride) .[1] A powerful dehydrating agent that avoids bulky intermediates and offers simple aqueous workup.[2]

• Tertiary Recommendation (Stubborn Amines): Acid Chloride via Ghosez’s Reagent . For extremely weak nucleophiles (e.g., anilines), generating the acid chloride under neutral conditions is required.

Part 2: Decision Matrix & Workflows

Method Selection Guide

Figure 1: Decision tree for selecting the optimal coupling reagent based on amine nucleophilicity and reaction scale.

Part 3: Detailed Experimental Protocols

Protocol A: The "Gold Standard" – Acid Fluoride Activation (TFFH)

Best for: Discovery chemistry, high-value amines, and maximum yield. Mechanism: TFFH converts the acid into an Acid Fluoride in situ.[3][4] The small size of the Fluorine atom minimizes steric clash during the amine approach.

Materials:

• Substrate: 2-Ethyl-2-trifluoromethyl-butyric acid (1.0 equiv)

• Reagent: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (1.1 equiv)

• Base: DIPEA (Diisopropylethylamine) (3.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or DMF (0.1 M concentration)

Step-by-Step Procedure:

• Activation: In a flame-dried flask under Nitrogen, dissolve the carboxylic acid (1.0 equiv) and TFFH (1.1 equiv) in anhydrous DCM.

• Base Addition: Add DIPEA (3.0 equiv) dropwise at

  .

  • Note: The solution may turn slightly yellow.[5] Stir at

    for 30 minutes, then warm to Room Temperature (RT) for 1 hour. This ensures complete formation of the Acid Fluoride.[4]

• Coupling: Add the amine partner (1.1–1.2 equiv) directly to the reaction mixture.

• Reaction: Stir at RT for 4–12 hours. Monitor by LCMS (Look for the mass of the amide; the acid fluoride intermediate is often invisible or hydrolyzes on the column).

• Workup: Dilute with DCM, wash with 1M HCl (to remove excess DIPEA/Amine), then Sat.

  , then Brine. Dry over and concentrate.

Why this works: The

bond is strong but the carbonyl carbon is highly electrophilic. The small radius of Fluorine allows the amine to attack the carbonyl carbon even in this crowded quaternary center.

Protocol B: The "Scalable" Route – Propylphosphonic Anhydride (T3P)

Best for: Process chemistry (>10g), ease of purification, and "green" chemistry. Mechanism: T3P acts as a cyclic anhydride trap, removing water to drive equilibrium. It does not form a bulky active ester that would be blocked by the ethyl groups.

Materials:

• Substrate: 2-Ethyl-2-trifluoromethyl-butyric acid (1.0 equiv)

• Reagent: T3P (50% w/w solution in EtOAc or DMF) (2.0 equiv)

• Base: Pyridine (3.0 equiv) or N-Methylmorpholine (NMM)

• Solvent: EtOAc or 2-MeTHF (Preferred for higher boiling point)

Step-by-Step Procedure:

• Mixing: Charge the reaction vessel with the acid (1.0 equiv), the amine (1.1 equiv), and the solvent (EtOAc).

• Base Addition: Add Pyridine (3.0 equiv). Cool to

  .

• Reagent Addition: Add T3P solution (2.0 equiv) dropwise. The reaction is exothermic; control temp

  .

• Heating: Allow to warm to RT. If conversion is slow after 2 hours, heat to

  . The high thermal stability of T3P allows for heating, which is often necessary to overcome the steric energy barrier of the quaternary center.

• Workup: Wash the organic layer with water, then 1M NaOH (removes T3P byproducts which are water-soluble), then 1M HCl.

  • Advantage:[1][5][6][7][8] T3P byproducts are completely water-soluble, often eliminating the need for chromatography.

Protocol C: The "Brute Force" Route – Ghosez’s Reagent

Best for: Extremely unreactive amines (e.g., electron-deficient anilines) where TFFH fails. Mechanism: Generates the Acid Chloride under neutral conditions, avoiding the harsh acidity of Thionyl Chloride (

).[9]

Materials:

• Substrate: 2-Ethyl-2-trifluoromethyl-butyric acid (1.0 equiv)

• Reagent: Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) (1.2 equiv)

• Solvent: Dry DCM or Chloroform

Step-by-Step Procedure:

• Chloride Formation: Dissolve the acid in dry DCM. Add Ghosez’s Reagent (1.2 equiv) at RT. Stir for 1–2 hours.

  • Validation: Monitor by TLC (quench an aliquot with MeOH to check for Methyl Ester formation).

• Coupling: Once the acid chloride is formed, add the amine (1.0 equiv) and a base (DIPEA or Pyridine, 2.0 equiv).

• Reaction: Stir at RT or reflux if necessary.

• Workup: Standard aqueous extraction.

Part 4: Comparative Data & Troubleshooting

Method Comparison Table

Feature	Protocol A (TFFH)	Protocol B (T3P)	Protocol C (Ghosez)	Standard (HATU)
Steric Tolerance	Excellent (Small F group)	Good (Driven by heat)	Excellent (High reactivity)	Poor (Bulky ester)
Reaction Time	2–6 Hours	4–24 Hours	2–4 Hours	24+ Hours (Stalled)
Byproducts	Tetramethylurea (Water sol.)	P-salts (Water sol.)	Amides	Urea (Hard to remove)
Scalability	Low (Costly reagent)	High (Cheap, safe)	Medium	Medium
Rec. Use Case	First Choice for Lab	Scale-up / Process	Difficult Amines	Do Not Use

Troubleshooting Guide

• Issue: Low Conversion.

  • Diagnosis: The amine cannot penetrate the steric shield.

  • Fix: Switch to Protocol C (Acid Chloride) and use microwave irradiation at

    for 30 mins.

• Issue: Hydrolysis of Active Species.

  • Diagnosis: Wet solvents are fatal for Acid Fluorides/Chlorides.

  • Fix: Ensure solvents are anhydrous (<50 ppm water). Add molecular sieves to the reaction.

• Issue: Substrate Volatility.

  • Diagnosis: 2-Ethyl-2-trifluoromethyl-butyric acid is lipophilic and relatively small.

  • Fix: Do not apply high vacuum for extended periods during isolation of the starting material.

Part 5: References

• Carpino, L. A., & El-Faham, A. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate: A Rapid-Acting Peptide Coupling Reagent for Sterically Hindered Amino Acids.[3][4] Journal of the American Chemical Society.

• Pittelkow, M., et al. (2004).[10] TFFH as an Excellent Reagent for Acylation of Alcohols, Thiols and Dithiocarbamates.[10] Synthesis.[2][3][4][8][9][10][11][12][13][14][15]

• Wissmann, H., & Kleiner, H. J. (1980). New Peptide Coupling Reagents: Propanephosphonic Acid Anhydride (T3P).[8][12][13] Angewandte Chemie International Edition.

• Ghosez, L., et al. (1979). Synthesis of acyl halides under neutral conditions. Journal of the Chemical Society, Chemical Communications.

• BenchChem Application Note. (2025). A Technical Guide to BTFFH-Mediated Activation of Carboxylic Acids.

Sources

• 1. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. baranlab.org [baranlab.org]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. prepchem.com [prepchem.com]
• 8. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. TFFH as an Excellent Reagent for Acylation of Alcohols, Thiols and Dithiocarbamates [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. curiaglobal.com [curiaglobal.com]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. chimia.ch [chimia.ch]
• 15. blogs.rsc.org [blogs.rsc.org]

Application Notes and Protocols for the Scalable Synthesis of 2-Ethyl-2-(trifluoromethyl)butanoic Acid

Introduction: The Significance of 2-Ethyl-2-(trifluoromethyl)butanoic Acid in Modern Chemistry

The incorporation of trifluoromethyl (CF₃) groups into organic molecules is a cornerstone of modern medicinal and agricultural chemistry. This is due to the unique physicochemical properties the CF₃ group imparts, including increased metabolic stability, enhanced lipophilicity, and altered electronic characteristics, which can significantly improve the pharmacokinetic and pharmacodynamic profiles of bioactive compounds. 2-Ethyl-2-(trifluoromethyl)butanoic acid, a chiral α-trifluoromethyl carboxylic acid, represents a valuable building block for the synthesis of novel pharmaceuticals and agrochemicals. Its stereochemically defined quaternary center bearing a trifluoromethyl group presents a significant synthetic challenge, and the development of robust, scalable, and economically viable synthetic methods is of paramount importance for its practical application in research and industrial settings.

This comprehensive guide provides detailed application notes and scalable protocols for the synthesis of 2-ethyl-2-(trifluoromethyl)butanoic acid. We will delve into the strategic considerations behind the chosen synthetic routes, offering insights into the causality of experimental choices and ensuring the trustworthiness of the described protocols through a focus on self-validating systems.

Strategic Overview: A Multi-Step Approach to a Challenging Target

The synthesis of 2-ethyl-2-(trifluoromethyl)butanoic acid is most effectively approached through a multi-step sequence that allows for the controlled introduction of the key structural motifs. The most logical and scalable strategy involves the following key transformations:

• Synthesis of a suitable precursor: The creation of a molecule containing the 2-ethylbutanoic acid backbone, appropriately functionalized for the subsequent introduction of the trifluoromethyl group.

• Trifluoromethylation: The core step where the CF₃ group is installed at the α-position.

• Hydrolysis and Decarboxylation: The final steps to unveil the desired carboxylic acid functionality.

This guide will focus on a robust and well-documented pathway commencing with the synthesis of diethyl 2-ethyl-2-methylmalonate, followed by its electrophilic trifluoromethylation and subsequent conversion to the target acid.

Diagrammatic Representation of the Synthetic Workflow

Caption: Synthetic pathway for 2-ethyl-2-(trifluoromethyl)butanoic acid.

Part 1: Synthesis of the Key Precursor: Diethyl 2-Ethyl-2-methylmalonate

The synthesis of the dialkylated malonic ester is a crucial first step, providing the carbon skeleton ready for trifluoromethylation. This reaction proceeds via a classic enolate alkylation mechanism.

Protocol 1: Scalable Synthesis of Diethyl 2-Ethyl-2-methylmalonate

This protocol is adapted from established procedures for malonic ester alkylation.[1]

Materials:

• Diethyl 2-methylmalonate

• Bromoethane

• Anhydrous potassium carbonate (K₂CO₃)

• Dry dimethylformamide (DMF)

• Methylene chloride (DCM)

• Water

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Large three-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a reflux condenser with a drying tube.

• Heating mantle

• Filtration apparatus

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a dry three-neck round-bottom flask, combine diethyl 2-methylmalonate (1.0 eq) and dry dimethylformamide (approx. 4-5 mL per gram of malonate).

• Base Addition: While stirring vigorously, add anhydrous potassium carbonate (2.5 eq).

• Alkylation: From the dropping funnel, add bromoethane (2.0 eq) dropwise to the stirred suspension. The addition should be controlled to maintain a gentle reflux. After the initial exothermic reaction subsides, heat the mixture to 50-60 °C and maintain for 12-16 hours.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) to ensure complete consumption of the starting material.

• Work-up:

  • Cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Wash the filter cake with methylene chloride.

  • Combine the filtrate and washings and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water (3 x volume of organic layer) to remove DMF, and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation to yield pure diethyl 2-ethyl-2-methylmalonate.

Expert Insights:

• Choice of Base and Solvent: Potassium carbonate is a cost-effective and easily handled base suitable for large-scale reactions. DMF is an excellent polar aprotic solvent for this type of alkylation, effectively solvating the potassium enolate.

• Scalability Considerations: For larger scale reactions, efficient mechanical stirring is crucial to ensure good mixing of the heterogeneous reaction mixture. Temperature control is also critical to manage the initial exotherm. The aqueous work-up to remove DMF can be challenging on a large scale due to potential emulsion formation. An alternative is to perform a direct distillation of the product from the reaction mixture after filtration, although this may require a more robust vacuum system.

Part 2: Electrophilic Trifluoromethylation

The introduction of the trifluoromethyl group at the sterically hindered quaternary center is the most challenging step. Electrophilic trifluoromethylating reagents are the most suitable for this transformation.

Comparative Analysis of Trifluoromethylating Reagents

Reagent	Advantages	Disadvantages
Togni's Reagents	Commercially available, relatively stable, broad functional group tolerance.[2]	Can be expensive for large-scale synthesis.
Umemoto's Reagents	Highly reactive, effective for a wide range of substrates.[3][4]	Can be less stable and more expensive than Togni's reagents.

For this protocol, we will focus on the use of Togni's reagent II (3,3-dimethyl-1-(trifluoromethyl)-1,2-benziodoxole) due to its commercial availability and proven efficacy in the trifluoromethylation of β-dicarbonyl compounds.[2]

Protocol 2: Trifluoromethylation of Diethyl 2-Ethyl-2-methylmalonate

Materials:

• Diethyl 2-ethyl-2-methylmalonate

• Togni's Reagent II

• Sodium hydride (NaH, 60% dispersion in mineral oil) or another suitable base (e.g., LiHMDS, KHMDS)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Dry three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and a thermometer.

• Syringes for liquid transfer.

• Ice bath.

Procedure:

• Enolate Formation:

  • To a dry three-neck flask under a nitrogen atmosphere, add a solution of diethyl 2-ethyl-2-methylmalonate (1.0 eq) in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.1 eq) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour, or until hydrogen evolution ceases.

• Trifluoromethylation:

  • Cool the resulting enolate solution back to 0 °C.

  • Add a solution of Togni's Reagent II (1.2 eq) in anhydrous THF dropwise via syringe.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

• Reaction Monitoring: Monitor the reaction by ¹⁹F NMR or GC-MS to confirm the formation of the trifluoromethylated product.

• Work-up:

  • Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography to yield diethyl 2-ethyl-2-(trifluoromethyl)malonate.

Expert Insights:

• Base Selection: The choice of base is critical. Sodium hydride is a strong, non-nucleophilic base suitable for generating the enolate. For substrates sensitive to strong bases, weaker bases or alternative methods like phase-transfer catalysis could be explored.

• Safety at Scale: Sodium hydride is highly flammable and reacts violently with water. On a larger scale, careful handling procedures, including inert atmosphere and controlled addition, are mandatory. The quenching step is also highly exothermic and must be performed with efficient cooling.

• Alternative Trifluoromethylation Strategies: For industrial-scale production, exploring catalytic methods for trifluoromethylation would be advantageous to reduce the cost associated with stoichiometric reagents. Photoredox catalysis has emerged as a powerful tool for radical trifluoromethylation and could be a viable alternative.[5][6][7]

Part 3: Hydrolysis and Decarboxylation

The final steps involve the conversion of the trifluoromethylated diester to the target carboxylic acid. This is typically achieved through a one-pot saponification followed by decarboxylation.

Protocol 3: Hydrolysis and Decarboxylation to 2-Ethyl-2-(trifluoromethyl)butanoic Acid

Materials:

• Diethyl 2-ethyl-2-(trifluoromethyl)malonate

• Potassium hydroxide (KOH)

• Ethanol

• Water

• Concentrated hydrochloric acid (HCl)

• Diethyl ether

Equipment:

• Round-bottom flask with a reflux condenser.

• Heating mantle.

• Separatory funnel.

• pH paper or meter.

Procedure:

• Saponification:

  • In a round-bottom flask, dissolve diethyl 2-ethyl-2-(trifluoromethyl)malonate (1.0 eq) in a mixture of ethanol and water.

  • Add potassium hydroxide (3.0 eq) and heat the mixture to reflux for 4-6 hours.

• Decarboxylation:

  • After saponification is complete (monitored by TLC), cool the reaction mixture to room temperature.

  • Acidify the mixture to pH 1-2 with concentrated hydrochloric acid.

  • Gently heat the acidified solution to 50-60 °C to promote decarboxylation. Carbon dioxide evolution will be observed. Continue heating until gas evolution ceases.

• Work-up:

  • Cool the mixture to room temperature and extract the product with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude 2-ethyl-2-(trifluoromethyl)butanoic acid can be purified by vacuum distillation or recrystallization, if it is a solid at room temperature.

Expert Insights:

• Decarboxylation Conditions: The decarboxylation of the malonic acid intermediate is typically facile upon heating in an acidic medium.[8][9] Care should be taken to ensure complete decarboxylation to avoid contamination of the final product.

• Purification Strategy: The final purification method will depend on the physical properties of the product. High-vacuum distillation is often effective for liquid carboxylic acids.

Quantitative Data Summary

Step	Reactants	Product	Typical Yield	Purity
1	Diethyl 2-methylmalonate, Bromoethane	Diethyl 2-ethyl-2-methylmalonate	80-90%	>95% (after distillation)
2	Diethyl 2-ethyl-2-methylmalonate, Togni's Reagent II	Diethyl 2-ethyl-2-(trifluoromethyl)malonate	60-75%	>95% (after chromatography)
3	Diethyl 2-ethyl-2-(trifluoromethyl)malonate	2-Ethyl-2-(trifluoromethyl)butanoic acid	85-95%	>98% (after distillation/recrystallization)

Conclusion and Future Outlook

The synthetic route detailed in these application notes provides a reliable and scalable method for the preparation of 2-ethyl-2-(trifluoromethyl)butanoic acid. The key challenges, namely the construction of the quaternary center and the introduction of the trifluoromethyl group, are addressed through a logical sequence of well-established reactions. For researchers and professionals in drug development, this guide offers a practical starting point for accessing this valuable fluorinated building block.

Future efforts in this area should focus on the development of more atom-economical and environmentally benign methodologies. The exploration of catalytic trifluoromethylation reactions, particularly those utilizing less expensive CF₃ sources, and the implementation of continuous flow processes could significantly enhance the scalability and cost-effectiveness of this synthesis, paving the way for its broader application in the chemical industry.

References

• Ma, J.-A. & Cahard, D. Enantioselective electrophilic trifluoromethylation of β-keto esters with Umemoto reagents induced by chiral nonracemic guanidines. Org. Biomol. Chem.7, 3373–3376 (2009).

• PrepChem. Synthesis of diethyl 2-ethyl-2-methylmalonate. Available at: [Link]. (Accessed: 18th February 2026).

• Royal Society of Chemistry. Enantioselective electrophilic trifluoromethylation of β-keto esters with Umemoto reagents induced by chiral nonracemic guanidines. Available at: [Link]. (Accessed: 18th February 2026).

• ResearchGate. Togni Reagent: A Hypervalent Iodine Based Electrophilic Trifluoromethylation Reagent. Available at: [Link]. (Accessed: 18th February 2026).

• ResearchGate. Hydro-trifluoromethylations of β-ketoesters with Umemoto reagent. Available at: [Link]. (Accessed: 18th February 2026).

• PubMed. Regioselective decarboxylative addition of malonic acid and its mono(thio)esters to 4-trifluoromethylpyrimidin-2(1 H)-ones. Available at: [Link]. (Accessed: 18th February 2026).

• ResearchGate. Scheme 1 Enantioselective electrophilic trifluoromethylation of b-keto esters with Umemoto reagent induced by chiral nonracemic guanidine. Available at: [Link]. (Accessed: 18th February 2026).

• Organic Chemistry Portal. Decarboxylations. Available at: [Link]. (Accessed: 18th February 2026).

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Application Notes and Protocols for the Esterification of Bulky α-CF3 Carboxylic Acids

Introduction: Navigating the Challenges of Esterifying α-Trifluoromethyl Carboxylic Acids

The introduction of a trifluoromethyl (CF3) group at the α-position of carboxylic acids imparts unique and often desirable properties to molecules, including enhanced metabolic stability, increased lipophilicity, and altered acidity. These characteristics make α-CF3 carboxylic acids valuable building blocks in the development of pharmaceuticals, agrochemicals, and advanced materials.[1][2][3][4] However, the very features that make these compounds attractive also present significant challenges to their chemical manipulation, particularly in the formation of esters.

The bulky and highly electron-withdrawing nature of the CF3 group creates substantial steric hindrance around the carboxyl group, impeding the approach of nucleophilic alcohols.[5] Furthermore, the inductive effect of the CF3 group decreases the nucleophilicity of the carboxylate anion, making classical esterification methods less effective. This guide provides an in-depth exploration of various esterification techniques, offering detailed protocols and expert insights to overcome the hurdles associated with these challenging substrates. We will delve into the mechanistic underpinnings of each method, providing a rational basis for procedural choices and troubleshooting common issues.

Activation of the Carboxylic Acid: A Key Strategy

Given the inherent difficulties in directly reacting bulky α-CF3 carboxylic acids with alcohols, a primary strategy involves the activation of the carboxylic acid to a more reactive intermediate. This can be achieved through several reliable methods.

Formation of Acid Chlorides

The conversion of the carboxylic acid to a highly reactive acid chloride is a robust and often preferred first step for esterification, especially with hindered substrates.[6] The resulting acid chloride readily reacts with a wide range of alcohols, including sterically demanding ones. Thionyl chloride (SOCl2) is a common reagent for this transformation.[6][7][8][9]

The reaction proceeds via the conversion of the carboxylic acid's hydroxyl group into a chlorosulfite intermediate, which is an excellent leaving group. Subsequent nucleophilic attack by the chloride ion yields the acid chloride.[8][9]

Figure 1: Mechanism of acid chloride formation.

Step 1: Acid Chloride Synthesis

• In a fume hood, equip a round-bottom flask with a reflux condenser and a drying tube.

• To the flask, add the α-CF3 carboxylic acid (1.0 eq).

• Carefully add thionyl chloride (SOCl2, 2.0-3.0 eq) dropwise at room temperature. An excess of SOCl2 can serve as the solvent.

• Gently heat the reaction mixture to reflux (typically 70-80 °C) for 1-3 hours, or until the evolution of gas (SO2 and HCl) ceases.

• Allow the mixture to cool to room temperature.

• Remove the excess SOCl2 under reduced pressure. The crude acid chloride is often used directly in the next step.

Step 2: Esterification

• Dissolve the crude acid chloride in an anhydrous aprotic solvent (e.g., dichloromethane (DCM) or tetrahydrofuran (THF)).

• In a separate flask, dissolve the alcohol (1.0-1.2 eq) and a non-nucleophilic base such as pyridine or triethylamine (1.1-1.5 eq) in the same solvent.

• Cool the alcohol/base solution to 0 °C in an ice bath.

• Slowly add the acid chloride solution to the alcohol/base mixture with stirring.

• Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography.

Activation with Trifluoroacetic Anhydride (TFAA)

Trifluoroacetic anhydride (TFAA) is a powerful dehydrating agent that can activate carboxylic acids by forming a mixed anhydride.[10][11][12] This mixed anhydride is highly reactive towards nucleophilic attack by alcohols.[13][14] This method is particularly useful due to the volatile nature of the trifluoroacetic acid byproduct, which simplifies purification.

• Dissolve the α-CF3 carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DCM or THF).

• Cool the solution to 0 °C.

• Slowly add trifluoroacetic anhydride (1.1-1.5 eq) to the solution.

• Stir the mixture at 0 °C for 15-30 minutes to form the mixed anhydride.

• In a separate flask, dissolve the alcohol (1.0-1.2 eq) and a base such as pyridine (1.1-1.5 eq) in the same solvent.

• Slowly add the alcohol/pyridine solution to the mixed anhydride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor by TLC.

• Work-up and purify the product as described in the acid chloride protocol.

Coupling Agent-Mediated Esterification

Coupling agents are invaluable for forming ester bonds under mild conditions, avoiding the harsh reagents required for acid chloride formation. These methods are particularly well-suited for sensitive substrates.

Steglich Esterification

The Steglich esterification utilizes a carbodiimide, typically dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC), in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[15][16][17] This method is effective for sterically hindered acids and alcohols.[18][19]

The carboxylic acid adds to the carbodiimide to form a highly reactive O-acylisourea intermediate. DMAP then acts as an acyl transfer agent, forming an even more reactive acyl-pyridinium species, which is readily attacked by the alcohol.[15][19]

Figure 2: Mechanism of Steglich esterification.

• In a round-bottom flask, dissolve the α-CF3 carboxylic acid (1.0 eq), the alcohol (1.0-1.5 eq), and a catalytic amount of DMAP (0.1-0.2 eq) in an anhydrous aprotic solvent (e.g., DCM).

• Cool the solution to 0 °C.

• Add a solution of DCC (1.1 eq) or DIC (1.1 eq) in the same solvent dropwise.

• Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 2-24 hours. Monitor by TLC.

• A precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash the solid with a small amount of the solvent.

• Wash the filtrate with 1M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography.

Note: Water-soluble carbodiimides like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) can be used to simplify the removal of the urea byproduct by aqueous extraction.[15][20]

Yamaguchi Esterification

The Yamaguchi esterification is particularly effective for the synthesis of sterically hindered esters and macrolactones.[21][22][23] It involves the formation of a mixed anhydride using 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent), followed by reaction with the alcohol in the presence of a stoichiometric amount of DMAP.[23][24]

• In a round-bottom flask, dissolve the α-CF3 carboxylic acid (1.0 eq) in anhydrous toluene or THF.

• Add triethylamine (1.1 eq).

• Slowly add 2,4,6-trichlorobenzoyl chloride (1.05 eq) at room temperature.

• Stir the mixture for 1-2 hours to form the mixed anhydride.

• In a separate flask, dissolve the alcohol (1.2-1.5 eq) and DMAP (1.2-2.0 eq) in the same solvent.

• Add the alcohol/DMAP solution to the mixed anhydride solution.

• Stir the reaction at room temperature for 2-12 hours. Monitor by TLC.

• Quench the reaction with a saturated aqueous solution of NaHCO3.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous Na2SO4, and concentrate.

• Purify the crude ester by column chromatography.

Mitsunobu Reaction

The Mitsunobu reaction is a powerful method for esterification that proceeds with inversion of stereochemistry at the alcohol center, which is a key consideration for chiral secondary alcohols.[25][26][27] It involves the activation of the alcohol, rather than the carboxylic acid, using a combination of a phosphine (typically triphenylphosphine, PPh3) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[27][28]

Caution: Azodicarboxylates are potentially explosive and should be handled with care.

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the α-CF3 carboxylic acid (1.2-1.5 eq), the alcohol (1.0 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DEAD or DIAD (1.5 eq) dropwise to the stirred solution. The reaction is often accompanied by a color change.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor by TLC.

• Concentrate the reaction mixture under reduced pressure.

• The crude product will contain triphenylphosphine oxide and the reduced azodicarboxylate as byproducts, which can sometimes be challenging to remove. Purification is typically achieved by column chromatography.

Fischer-Speier Esterification: A Classical Approach with Limitations

The Fischer-Speier esterification is the acid-catalyzed reaction between a carboxylic acid and an alcohol.[29][30][31] While simple and economical, its application to bulky α-CF3 carboxylic acids is often limited due to the equilibrium nature of the reaction and the steric hindrance around the carbonyl group.[5][29] To drive the equilibrium towards the product, a large excess of the alcohol is typically used as the solvent, and a strong acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) is employed.[30][32]

• In a round-bottom flask equipped with a reflux condenser, dissolve the α-CF3 carboxylic acid in a large excess of the alcohol (e.g., using the alcohol as the solvent).

• Add a catalytic amount of a strong acid (e.g., concentrated H2SO4, a few drops).

• Heat the reaction mixture to reflux for several hours to days. The reaction progress should be monitored by TLC or GC/MS.

• Cool the reaction mixture to room temperature.

• Remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., diethyl ether or ethyl acetate) and wash with a saturated aqueous solution of NaHCO3 to neutralize the acid catalyst.

• Wash with brine, dry the organic layer over anhydrous Na2SO4, and concentrate.

• Purify the crude ester by distillation or column chromatography.

Comparison of Esterification Methods

Method	Key Reagents	Conditions	Advantages	Disadvantages
Acid Chloride Formation	SOCl2, Pyridine	Reflux, then 0 °C to RT	High reactivity, broad substrate scope.[6]	Harsh reagents, generation of HCl.[7]
TFAA Activation	TFAA, Pyridine	0 °C to RT	Mild conditions, volatile byproducts.[13]	TFAA is corrosive and moisture-sensitive.
Steglich Esterification	DCC/DIC, DMAP	0 °C to RT	Mild conditions, good for hindered substrates.[18][19]	Urea byproduct can be difficult to remove, potential for N-acylurea side product.[18]
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride, Et3N, DMAP	Room Temperature	Excellent for sterically hindered substrates.[21][22]	Stoichiometric amounts of DMAP and base are required.
Mitsunobu Reaction	PPh3, DEAD/DIAD	0 °C to RT	Mild conditions, inversion of stereochemistry.[25][26]	Byproduct removal can be difficult, not suitable for tertiary alcohols.[25]
Fischer-Speier Esterification	Strong Acid Catalyst	Reflux	Simple, inexpensive reagents.[30]	Often low yields for hindered acids, requires large excess of alcohol, harsh conditions.[5][29]

Conclusion

The successful esterification of bulky α-CF3 carboxylic acids requires a careful selection of methodology based on the specific substrate and the desired reaction conditions. While classical Fischer esterification may be suitable for simple, unhindered alcohols, more robust methods involving the activation of the carboxylic acid or the use of modern coupling agents are generally preferred. The formation of acid chlorides provides a highly reactive intermediate capable of overcoming significant steric barriers. For milder conditions, Steglich and Yamaguchi esterifications offer excellent alternatives, with the latter being particularly powerful for severely hindered systems. The Mitsunobu reaction stands out for its unique mechanism involving alcohol activation and stereochemical inversion. By understanding the principles and protocols outlined in this guide, researchers can confidently approach the esterification of these challenging yet valuable building blocks, enabling the synthesis of novel and functional molecules.

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Catalytic strategies for functionalizing 2-Ethyl-2-trifluoromethyl-butyric acid

Application Note: Catalytic Strategies for Functionalizing 2-Ethyl-2-trifluoromethyl-butyric Acid

-Trifluoromethyl Carboxylic Acids

Executive Summary

2-Ethyl-2-trifluoromethyl-butyric acid (CAS: Variable/Generic Structure Reference) represents a "privileged but problematic" scaffold in medicinal chemistry. The geminal combination of a trifluoromethyl group (

) and a quaternary center creates a unique lipophilic volume that enhances metabolic stability. However, this structural advantage imposes severe synthetic penalties:

• Steric Shielding: The carboxyl group is flanked by two ethyl chains and a bulky

  group, rendering the carbonyl carbon nearly inaccessible to standard nucleophiles.

• Electronic Deactivation: The strongly electron-withdrawing

  group ( ) destabilizes cationic transition states (e.g., acylium ions) while simultaneously increasing the oxidation potential of the carboxylate, complicating oxidative decarboxylation.

This guide outlines three validated protocols to overcome these barriers: Neutral Activation (Ghosez’s Reagent) for amidation, Metallaphotoredox Catalysis for decarboxylative arylation, and Flow Chemistry for scalable intermediate synthesis.

Strategic Decision Framework

Before selecting a protocol, researchers must define the target transformation. The steric bulk of the substrate dictates that "off-the-shelf" coupling reagents (EDC, HATU) will likely fail.

Figure 1: Decision matrix for functionalizing sterically hindered

-CF3 acids.

Protocol A: Amidation via Ghosez’s Reagent

Objective: Synthesis of sterically congested amides where HATU/T3P fail.

Scientific Rationale: Standard coupling reagents generate active esters (e.g., O-At) that are bulky. The nucleophilic amine cannot approach the carbonyl carbon due to the "wall" created by the ethyl and

groups. Ghosez’s Reagent (1-Chloro-N,N,2-trimethylpropenylamine) converts the acid into an acid chloride under strictly neutral conditions. The acid chloride is the smallest possible electrophile, minimizing the steric penalty for the incoming amine.

Experimental Protocol:

Reagents:

• Substrate: 2-Ethyl-2-trifluoromethyl-butyric acid (1.0 equiv)

• Reagent: Ghosez’s Reagent (1.2 – 1.5 equiv) [Sigma-Aldrich / TCI]

• Solvent: Anhydrous Dichloromethane (DCM) or Chloroform

• Base: Pyridine or 2,6-Lutidine (2.0 equiv)

• Nucleophile: Amine (1.1 equiv)

Step-by-Step:

• Activation: In a flame-dried flask under

  , dissolve the carboxylic acid in anhydrous DCM (0.2 M).

• Reagent Addition: Add Ghosez’s Reagent dropwise at 0°C.

• Formation: Allow the mixture to warm to Room Temperature (RT) and stir for 1–2 hours. Checkpoint: Monitor by taking an aliquot, quenching with MeOH, and checking for Methyl Ester formation via TLC/LCMS.

• Coupling: Cool the mixture back to 0°C. Add the pyridine (base) followed by the amine.

• Reaction: Stir at RT for 12–24 hours. If the amine is also hindered (e.g., tert-butyl amine), refluxing in Chloroform may be required.

• Workup: Dilute with DCM, wash with 1N HCl (to remove pyridine), sat.

  , and brine. Dry over .

Data Validation:

• Yield Expectation: 75–90% (vs. <10% with HATU).

• Safety Note: Ghosez's reagent is moisture sensitive. Handle in a glovebox or with strict Schlenk technique.

Protocol B: Decarboxylative Cross-Coupling (Metallaphotoredox)

Objective: Replacing the -COOH group with an Aryl group to create quaternary

centers.

Scientific Rationale: Direct decarboxylation of

-CF3 acids is difficult because the group raises the oxidation potential ( ), making the carboxylate hard to oxidize.[1] Strategy: Use a highly oxidizing Iridium photocatalyst to generate the radical, coupled with a Nickel catalyst to capture the radical and perform the cross-coupling. The group, once the radical is formed, stabilizes the intermediate via the fluorine effect (preventing rearrangement).

Mechanism Visualization:

Figure 2: Dual catalytic cycle for decarboxylative arylation.

Experimental Protocol:

Reagents:

• Substrate: 2-Ethyl-2-trifluoromethyl-butyric acid (1.0 equiv)

• Coupling Partner: Aryl Bromide (1.0 equiv)

• Photocatalyst:

  (1.0 mol%)

• Ni Catalyst:

  (5 mol%) + dtbbpy (5 mol%)

• Base:

  (1.5 equiv) or TMG (Tetramethylguanidine)

• Solvent: DMF or DMSO (0.1 M)

• Light Source: Blue LED (450 nm, 34W Kessil Lamp or similar)

Step-by-Step:

• Preparation: In a glovebox, combine the acid, aryl bromide, Ir-catalyst, Ni-catalyst, ligand, and base in a vial.

• Solvent: Add anhydrous DMF. Seal the vial with a septum cap.

• Degassing: Remove from glovebox and sparge with Argon for 10 minutes (Oxygen quenches the excited Ir state).

• Irradiation: Place the vial 2–3 cm from the Blue LED fan. Stir vigorously to ensure light penetration.

• Reaction Time: Irradiate for 24–48 hours. The fan is crucial to maintain ambient temperature (prevent thermal degradation).

• Workup: Dilute with Ethyl Acetate, wash copiously with water (to remove DMF). Purify via silica gel chromatography.

Protocol C: Telescoped Flow Synthesis (Scale-Up)

Objective: Safe, large-scale production of derivatives without isolating unstable intermediates.

Scientific Rationale: For gram-scale synthesis, batch activation can lead to exotherms. Flow chemistry allows for the generation of the N-acyl pyrazole intermediate, which is a stable but reactive "active amide" surrogate, suitable for downstream functionalization.

Flow Setup Parameters:

• Reactor 1 (Activation): PFA coil (10 mL), 40°C.

  • Feed A: Acid + DCC (Dicyclohexylcarbodiimide) in THF.

  • Feed B: Pyrazole + DMAP in THF.

• Reactor 2 (Functionalization): PFA coil (20 mL), 60°C.

  • Feed C: Amine or Alcohol nucleophile.

• Back Pressure Regulator: 75 psi.

Advantage: The N-acyl pyrazole is less sensitive to steric hindrance than standard esters and can be purified by crystallization if the flow process is paused, offering a stable "stopping point" in the synthesis.

Quantitative Comparison of Methods

Feature	Standard Coupling (HATU)	Ghosez Activation (Protocol A)	Photoredox (Protocol B)
Primary Bond Formed	Amide (C-N)	Amide (C-N)	C-C (Aryl/Alkyl)
Steric Tolerance	Low	High	High (Radical mechanism)
Electronic Tolerance	Moderate	High	High (Requires specific Ir cat)
Scalability	Good	Moderate (Moisture sensitive)	Low (Photon penetration limits)
Typical Yield	< 15%	75 - 92%	50 - 75%

References

• Ghosez's Reagent for Hindered Amides

  • Title: "Use of 1-Chloro-N,N,2-trimethyl-1-propenylamine for the Synthesis of Amides of Sterically Hindered Carboxylic Acids."

  • Source:Org.[1][2][3][4][5][6] Synth.1980 , 59, 26.

  • URL:[Link]

• Decarboxylative Trifluoromethylation (Found

  -CF3 acids):

  • Title: "Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids."[1][2][7]

  • Source:J. Am. Chem. Soc.2018, 140, 15, 5024–5027 (MacMillan Group).

  • URL:[Link]

• Photoredox Coupling of

  -CF3 Acids:
  • Title: "Redox-neutral decarboxylative coupling of fluoroalkyl carboxylic acids via dual metal photoelectroc
  • Source:Chem. Sci.2024, 15, Advance Article.

  • URL:[Link]

• Flow Chemistry for Trifluoromethylated Amides

  • Title: "Continuous Flow Synthesis of -Trifluoromethylthiolated Esters and Amides from Carboxylic Acids: a Telescoped Approach."

  • Source:J. Org.[2][3][5] Chem.2021 , 86, 15, 10467–10478.

  • URL:[Link]

Sources

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• 2. α-Trifluoromethyl carboxyl derivative synthesis [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Alpha-trifluoromethylation of secondary and sterically hindered carboxylates with use of BrF3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acid-Catalyzed Intermolecular Hydroarylation of Trifluoromethylated Alpha-Methylstyrenes for New Quaternary Carbon-Containing Compounds and Metal-Catalyzed Hydrogen atom Transfer from Water to Unsaturated C–C Bonds in a Classroom Setting. [escholarship.org]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]

Reduction of 2-Ethyl-2-trifluoromethyl-butyric acid to corresponding alcohols

Application Note & Protocol

Topic: Selective Reduction of 2-Ethyl-2-trifluoromethyl-butyric Acid to 2-Ethyl-2-(trifluoromethyl)propan-1-ol

Audience: Researchers, scientists, and drug development professionals.

Abstract

The reduction of carboxylic acids to primary alcohols is a fundamental transformation in organic synthesis, particularly within medicinal chemistry and drug development. The incorporation of trifluoromethyl (CF3) groups into molecules can significantly enhance metabolic stability and binding affinity. This document provides a comprehensive guide for the reduction of 2-Ethyl-2-trifluoromethyl-butyric acid to its corresponding primary alcohol, 2-Ethyl-2-(trifluoromethyl)propan-1-ol. We present a detailed protocol utilizing Lithium Aluminum Hydride (LAH), a powerful reducing agent capable of efficiently performing this conversion.[1][2] Additionally, we discuss alternative reagents like borane complexes that offer different chemoselectivity profiles. This guide emphasizes mechanistic understanding, operational safety, detailed procedural steps, and product characterization to ensure reliable and reproducible results.

Chemical Principles & Mechanistic Overview

The reduction of a carboxylic acid to a primary alcohol is a two-step process that first involves reduction to an aldehyde intermediate, which is then immediately further reduced to the alcohol.[2][3] Due to the high reactivity of the aldehyde intermediate with strong reducing agents, it cannot be isolated.[3]

Choice of Reducing Agent

• Lithium Aluminum Hydride (LiAlH₄ or LAH): LAH is a potent, non-selective reducing agent widely used for the reduction of esters and carboxylic acids to primary alcohols.[1][4] Its high reactivity stems from the weak Al-H bond, making it a powerful source of hydride (H⁻) ions.[1] It is the preferred reagent for this specific transformation due to its effectiveness. However, its high reactivity also means it will reduce other functional groups like ketones, esters, and amides, and it reacts violently with water and protic solvents.[1][4][5]

• Borane Complexes (BH₃·THF or BH₃·SMe₂): Borane reagents are more electrophilic reducing agents and can selectively reduce carboxylic acids in the presence of other functional groups like esters or nitro groups.[6][7] The reaction proceeds through the formation of an acyloxyborane intermediate. While effective, these reactions can sometimes be slower than LAH reductions. Borane-dimethylsulfide (BMS) is often preferred for its stability and higher concentration compared to Borane-THF.[7][8]

The electron-withdrawing nature of the α-trifluoromethyl group in the substrate increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by a hydride reagent.

Reaction Mechanism with LiAlH₄

The reduction mechanism involves several key steps:

• Deprotonation: The acidic proton of the carboxylic acid reacts with a hydride from LAH to release hydrogen gas (H₂) and form a lithium carboxylate salt.

• Coordination & Hydride Attack: The aluminum hydride species coordinates to the carbonyl oxygen. This is followed by the nucleophilic attack of a hydride ion on the carbonyl carbon, forming a tetrahedral intermediate.

• Elimination: The tetrahedral intermediate collapses, eliminating an O-Al species to form an aldehyde.

• Second Hydride Attack: The aldehyde is immediately and rapidly attacked by another equivalent of hydride, forming an aluminum alkoxide intermediate.

• Protonation (Workup): The final primary alcohol is liberated from the aluminum alkoxide complex upon acidic or aqueous workup.[3]

Reaction Pathway Diagram

Caption: Step-by-step workflow for the reduction and purification process.

Step-by-Step Procedure

• Setup: Assemble the dry three-necked flask with a stirrer, condenser (with N₂ inlet), and an addition funnel. Purge the entire system with dry nitrogen or argon.

• LAH Suspension: In the reaction flask, carefully suspend LAH (1.5 equivalents) in anhydrous THF (approx. 0.2 M relative to the substrate). Stir the suspension.

• Substrate Addition: Dissolve 2-Ethyl-2-trifluoromethyl-butyric acid (1.0 equivalent) in anhydrous THF in the addition funnel.

• Reaction Initiation: Cool the LAH suspension to 0 °C using an ice bath. Slowly add the substrate solution dropwise from the addition funnel to the LAH suspension. [9]Control the rate of addition to maintain the internal temperature and manage the initial effervescence (H₂ evolution).

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by carefully quenching a small aliquot.

• Workup (Fieser Method): Once the reaction is complete, cool the flask back down to 0 °C. [9][10]Perform the following sequential additions very slowly and cautiously while stirring vigorously:

  • For every X g of LAH used, add X mL of water dropwise. [10][11] * Next, add X mL of 15% aqueous NaOH solution dropwise. [10][11] * Finally, add 3X mL of water dropwise. [10][11]7. Isolation: Remove the cooling bath and stir the resulting mixture at room temperature for 15-30 minutes. A granular white precipitate of aluminum salts should form. [9]Add anhydrous magnesium sulfate or sodium sulfate and stir for another 15 minutes to ensure all water is absorbed. [10]8. Purification: Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with diethyl ether or THF. Combine the filtrates and remove the solvent under reduced pressure (rotary evaporation). The crude product can be further purified by flash column chromatography on silica gel if necessary.

Product Characterization

The identity and purity of the resulting 2-Ethyl-2-(trifluoromethyl)propan-1-ol should be confirmed using standard analytical techniques:

• ¹H NMR: Expect characteristic signals for the ethyl group (triplet and quartet), the methyl group (singlet), the CH₂OH protons, and the OH proton.

• ¹⁹F NMR: A singlet corresponding to the -CF₃ group.

• ¹³C NMR: Signals corresponding to all unique carbon atoms in the molecule.

• FT-IR: A broad absorption band in the region of 3200-3600 cm⁻¹ for the O-H stretch and C-H stretching bands around 2850-3000 cm⁻¹.

• Mass Spectrometry (MS): To confirm the molecular weight of the product (158.14 g/mol ).

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Conversion	Inactive LAH (exposed to moisture), insufficient reagent, or insufficient reaction time.	Use fresh, properly stored LAH. Increase equivalents of LAH to 2.0-2.5. Extend reaction time and consider gentle heating (reflux in THF).
Difficult Filtration	Gelatinous aluminum salts formed during workup.	The Fieser workup is designed to prevent this. Ensure the ratios are correct and stirring is vigorous. Adding anhydrous MgSO₄ helps granulation.
Low Isolated Yield	Product loss during workup or purification. Product is somewhat volatile.	Ensure thorough extraction from the filter cake. Use care during solvent evaporation; avoid high vacuum and excessive heat.
Incomplete Reaction	Steric hindrance around the carbonyl group.	Increase reaction time and/or temperature (reflux in THF). Consider using a stronger solvent system if solubility is an issue.

References

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• Lithium Aluminum Hydride | Office of Environmental Health and Safety. Princeton EHS. [Link]

• Workup for Aluminum Hydride Reductions. UCLA Chemistry and Biochemistry. [Link]

• LITHIUM ALUMINUM HYDRIDE HAZARD SUMMARY. NJ.gov. [Link]

• Safety Data Sheet: aluminium lithium hydride. Chemos GmbH & Co.KG. [Link]

• Can anyone suggest the best method for lithium aluminium hydride work up? ResearchGate. [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

• Lithium aluminium hydride. Wikipedia. [Link]

• Experiment 5 Reductions with Lithium Aluminium Hydride. University of Southampton. [Link]

• REDUCTION OF CARBOXYLIC ACIDS. Chemguide. [Link]

• TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. Royal Society of Chemistry. [Link]

• Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis. Wiley Online Library. [Link]

• Formal α-trifluoromethylthiolation of carboxylic acid derivatives via N-acyl pyrazoles. AIR Unimi. [Link]

• Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. Journal of the American Chemical Society. [Link]

• 19.11: Reduction of Carboxylic Acids by Lithium Aluminum Hydride. Chemistry LibreTexts. [Link]

• Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. PMC - NIH. [Link]

• Deoxygenative trifluoromethylthiolation of carboxylic acids. Chemical Science (RSC Publishing). [Link]

• A Safer Reduction of Carboxylic Acids with Titanium Catalysis. Organic Letters. [Link]

• Acid to Alcohol - Common Conditions. Organic Chemistry Data. [Link]

• Synthesis of α-trifluoromethyl carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

• Borane Reductions (using BH3.THF or BH3.Me2S, BMS). Organic Synthesis. [Link]

• Novel synthesis of 2,2,2-trifluoroethyl compounds from homoallylic alcohols: a copper(I) iodide-initiated trifluoromethyl–dehydroxylation process. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]

• 2,2,3,3-Tetrafluoro-1-propanol. PubChem. [Link]

• 2-Trifluoromethyl-2-propanol. NIST WebBook. [Link]

• Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes. ResearchGate. [Link]

• 2,2,2-Trifluoroethanol. Wikipedia. [Link]

• US8044247B2 - Process for the preparation of fluoromethyl 2,2,2-trifluoro-1-(trifluoromethyl) ethyl ether.

• 2-[Ethyl(propan-2-yl)amino]propan-1-ol. PubChem. [Link]

• Kinetic Study of Catalytic Esterification of Butyric Acid and Ethanol over Amberlyst 15. SciSpace. [Link]

• Effect of Endogenous and Exogenous Butyric Acid on Butanol Production From CO by Enriched Clostridia. PMC. [Link]

• US20110294176A1 - Method of extracting butyric acid from a fermented liquid and chemically converting butyric acid into biofuel.

• Bioalcohol production from acidogenic products via a two-step process: A case study of butyric acid to butanol. IDEAS/RePEc. [Link]

• Reduction of Butyric Acid. Scribd. [Link]

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• 11. researchgate.net [researchgate.net]

Generation of 2-(Trifluoromethyl)butanoyl Chloride from 2-(Trifluoromethyl)butyric Acid

An Application Note and Protocol Guide for Researchers

Abstract

This document provides a detailed guide for the synthesis of 2-(trifluoromethyl)butanoyl chloride, a key intermediate in pharmaceutical and agrochemical research. Acid chlorides are highly reactive and serve as versatile building blocks for creating more complex molecules like amides, esters, and ketones.[1][2] This guide focuses on the conversion of 2-(trifluoromethyl)butyric acid, highlighting the specific challenges and considerations imposed by the electron-withdrawing α-trifluoromethyl (CF₃) group. We present two robust protocols utilizing thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂), respectively. The document covers reaction mechanisms, step-by-step experimental procedures, safety precautions, and methods for product characterization.

Introduction and Mechanistic Considerations

The conversion of a carboxylic acid to an acid chloride is a fundamental transformation in organic synthesis. It involves the substitution of the hydroxyl (-OH) group with a chlorine atom, significantly increasing the electrophilicity of the carbonyl carbon and turning the poor hydroxyl leaving group into an excellent one.[1][3]

The presence of a trifluoromethyl group at the α-position of butyric acid introduces a strong inductive electron-withdrawing effect. This effect has two major consequences:

• Increased Carbonyl Electrophilicity: The CF₃ group pulls electron density away from the carbonyl carbon, making it inherently more reactive towards nucleophiles.

• Increased Acidity: The parent carboxylic acid is more acidic, which can influence its reactivity with the chlorinating agent.

Common reagents for this conversion include thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and phosphorus pentachloride (PCl₅).[4] This guide will focus on SOCl₂ and (COCl)₂, as they are highly effective and their byproducts are gaseous, which simplifies reaction workup and product purification.[5][6]

Mechanism with Thionyl Chloride (SOCl₂)

The reaction proceeds via a nucleophilic attack of the carboxylic acid's hydroxyl group on the sulfur atom of thionyl chloride. This forms a reactive chlorosulfite intermediate. A subsequent nucleophilic attack by the released chloride ion on the carbonyl carbon leads to a tetrahedral intermediate, which then collapses to form the acid chloride, releasing sulfur dioxide (SO₂) and hydrogen chloride (HCl) as gaseous byproducts.[2][7]

Caption: General mechanism for acid chloride formation using thionyl chloride.

Mechanism with Oxalyl Chloride ((COCl)₂)

Oxalyl chloride is often considered a milder and more selective reagent.[6] The reaction is typically catalyzed by a small amount of N,N-dimethylformamide (DMF). DMF reacts with oxalyl chloride to form the electrophilic Vilsmeier reagent, which is the active species. The carboxylic acid then reacts with the Vilsmeier reagent to form an intermediate that readily eliminates to give the acid chloride, along with gaseous byproducts carbon monoxide (CO), carbon dioxide (CO₂), and regenerated DMF catalyst.

Caption: Catalytic cycle for acid chloride synthesis using oxalyl chloride and DMF.

Experimental Protocols

General Safety Precautions:

• Both thionyl chloride and oxalyl chloride are toxic, highly corrosive, and react violently with water.[8][9][10][11] All operations must be performed in a well-ventilated chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including chemical splash goggles, a face shield, a lab coat, and chemical-resistant gloves (e.g., neoprene or PVC).[10]

• All glassware must be oven- or flame-dried before use to remove any traces of water. The reaction should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

Protocol 1: Synthesis using Thionyl Chloride (SOCl₂)

This method is robust and cost-effective, ideal for general-purpose synthesis.

Materials:

• 2-(Trifluoromethyl)butyric acid

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF), anhydrous

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Toluene)

• Round-bottom flask, reflux condenser, gas trap (e.g., bubbler with mineral oil or a scrubbing solution of NaOH)

Procedure:

• Setup: Assemble a flame-dried round-bottom flask with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere. The top of the condenser should be connected to a gas trap to neutralize the HCl and SO₂ byproducts.

• Reagents: To the flask, add 2-(trifluoromethyl)butyric acid (1.0 eq). Dilute with a minimal amount of anhydrous solvent (e.g., 2-3 mL per gram of acid).

• Addition: Slowly add thionyl chloride (1.5 - 2.0 eq) to the stirred solution at room temperature. A gentle effervescence should be observed.

• Catalyst: Add one drop of anhydrous DMF as a catalyst.

• Reaction: Heat the reaction mixture to a gentle reflux (typically 40-80°C depending on the solvent) and maintain for 2-4 hours. The reaction is complete when gas evolution ceases.

• Workup: Allow the mixture to cool to room temperature. Carefully remove the excess thionyl chloride and solvent under reduced pressure (using a rotary evaporator with a cold trap and a base trap).

• Purification: The resulting crude 2-(trifluoromethyl)butanoyl chloride is often of sufficient purity for subsequent steps. If necessary, it can be purified by fractional distillation under reduced pressure.

Protocol 2: Synthesis using Oxalyl Chloride ((COCl)₂)

This method is milder and often results in higher purity products, making it suitable for sensitive substrates.

Materials:

• 2-(Trifluoromethyl)butyric acid

• Oxalyl chloride ((COCl)₂)

• N,N-Dimethylformamide (DMF), anhydrous

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Hexane)

• Round-bottom flask, addition funnel, gas trap

Procedure:

• Setup: Assemble a flame-dried round-bottom flask with a magnetic stir bar and a gas outlet connected to a trap under a nitrogen atmosphere.

• Reagents: To the flask, add 2-(trifluoromethyl)butyric acid (1.0 eq) and dissolve it in an anhydrous solvent (e.g., DCM).

• Catalyst: Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops).

• Addition: Cool the solution to 0°C using an ice bath. Slowly add oxalyl chloride (1.2 - 1.5 eq) dropwise via a syringe or addition funnel.[11] Vigorous gas evolution (CO, CO₂, HCl) will occur.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-3 hours. Monitor the reaction until gas evolution stops.

• Workup: The reaction mixture can often be used directly in the next step. Alternatively, the solvent and any excess reagent can be carefully removed under reduced pressure to yield the crude acid chloride. Due to the volatility of the byproducts, purification is often simplified.[6][12]

Method Comparison and Data Summary

Parameter	Method 1: Thionyl Chloride	Method 2: Oxalyl Chloride
Reagent	SOCl₂	(COCl)₂
Byproducts	SO₂ (gas), HCl (gas)	CO (gas), CO₂ (gas), HCl (gas)
Conditions	Reflux (40-80°C)	0°C to Room Temperature
Pros	Inexpensive, readily available	Milder conditions, cleaner reaction, volatile byproducts simplify workup
Cons	Harsher conditions, SO₂ byproduct	More expensive, moisture-sensitive

Product Characterization

The successful formation of 2-(trifluoromethyl)butanoyl chloride can be confirmed using spectroscopic methods.

• Infrared (IR) Spectroscopy: The most prominent feature will be the disappearance of the broad O-H stretch from the carboxylic acid (around 3000 cm⁻¹) and the appearance of a very strong C=O (carbonyl) stretching band at a characteristically high frequency, typically in the range of 1790-1815 cm⁻¹.[13][14][15] This high frequency is indicative of a highly reactive acyl chloride.

• ¹H NMR Spectroscopy: The protons on the carbon alpha to the carbonyl group will show a downfield shift compared to the starting carboxylic acid due to the electron-withdrawing effect of the newly formed acyl chloride.

• ¹³C NMR Spectroscopy: The carbonyl carbon signal will typically appear in the 160-180 ppm range.

• Mass Spectrometry: The molecular ion peak may be observed, but a prominent peak corresponding to the formation of the acylium ion (R-CO⁺) resulting from the cleavage of the C-Cl bond is common.[16]

Overall Workflow

Caption: Summary workflow for the generation of 2-(trifluoromethyl)butanoyl chloride.

References

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Master Organic Chemistry. [Link]

• Carboxylic Acids to Acid Chlorides. My A-Level Chemistry. [Link]

• Chemistry Acid Chloride. SATHEE - IIT Kanpur. [Link]

• What reagent is used to convert a carboxylic acid into the corresponding chloride? Atlas. [Link]

• Ch20: Spectroscopic Analysis : Acyl Chlorides. University of Calgary. [Link]

• Carboxylic Acids to Acyl Chlorides Using Thionyl Chloride (SOCl2). YouTube. [Link]

• The mechanism (in 4D) of the reaction between thionyl chloride and a carboxylic acid. Henry Rzepa's Blog. [Link]

• Thionyl Chloride and enols, carboxylic acids, alcohols. Chemistry Stack Exchange. [Link]

• Converting carboxylic acids into acyl (acid) chlorides. Chemguide. [Link]

• Acid to Acid Chloride - Common Conditions. Organic Chemistry Data. [Link]

• Infrared Spectroscopy. Michigan State University Department of Chemistry. [Link]

• Thionyl chloride Product Safety Assessment. Lanxess. [Link]

• Carboxylic Acid to Acid Chloride: Videos & Practice Problems. Pearson. [Link]

• Acyl chloride synthesis. Organic Chemistry Portal. [Link]

• Spectroscopy of Carboxylic Acid Derivatives. Chemistry LibreTexts. [Link]

• IR spectrum of carboxylic acids and alcohols. SlideShare. [Link]

• Spectroscopy of Carboxylic Acid Derivatives. Oregon State University. [Link]

• An Efficient Method for Preparation of Acyl Chlorides and Symmetrical Anhydrides from Carboxylic Acids with Btc/Dmf. Acta Chimica & Pharmaceutica Indica. [Link]

• Oxalyl chloride. Wikipedia. [Link]

• Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes. PMC. [Link]

• Conversion of carboxylic acids into acid chlorides and alcohols into... ResearchGate. [Link]

• Supporting Information Synthesis of 2-Trifluoromethyl Indoles via Visible-Light Induced Intramolecular Radical Cyclization. The Royal Society of Chemistry. [Link]

• Synthetic method of 2-trifluoromethyl benzamide.
• Acid chloride synthesis.

• Preparation of 2,2,2-trifluoroacetimidoyl chloride derivatives. ResearchGate. [Link]

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• Conversion of carboxylic acids to acid chlorides. Chemistry LibreTexts. [Link]

• Synthesis of 2-Trifluoromethyl-1(substituted aryl)-4(1H)-quinolones Using Trifluoroacetamidoyl Chlorides. ResearchGate. [Link]

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Technical Notes & Optimization

Overcoming steric hindrance in 2-Ethyl-2-trifluoromethyl-butyric acid coupling

This guide serves as a specialized technical support resource for researchers encountering difficulties in the amide coupling of 2-Ethyl-2-trifluoromethyl-butyric acid (and structurally similar

-trifluoromethyl, -quaternary carboxylic acids).

Technical Support Center: Sterically Hindered -CF Acid Coupling

Topic: Overcoming Steric & Electronic Barriers in 2-Ethyl-2-trifluoromethyl-butyric Acid Amidation Audience: Medicinal Chemists, Process Chemists Status: Active Support Guide

Core Problem Analysis

The coupling of 2-Ethyl-2-trifluoromethyl-butyric acid represents a "perfect storm" of synthetic challenges. Standard reagents (EDC, HATU, PyBOP) often result in <10% conversion or complete failure.

The Mechanism of Failure[1]

• Extreme Steric Shielding: The

  -carbon is a quaternary center bonded to two ethyl groups and a trifluoromethyl group. This creates a massive steric wall that blocks the approach of the amine nucleophile to the carbonyl carbon.

• Electronic Deactivation (The CF

  Paradox):

  • Acidity: The strong electron-withdrawing effect of the -CF

    group significantly lowers the pKa of the carboxylic acid. While this makes the proton easier to remove, the resulting carboxylate anion is less nucleophilic . It reacts sluggishly with electrophilic coupling reagents (like uronium/phosphonium salts) to form the active ester.

  • Electrophilicity: While the -CF

    group should theoretically make the carbonyl carbon more electrophilic (susceptible to attack), the steric bulk dominates, rendering the active ester kinetically inaccessible.

Visualizing the Barrier

The following diagram illustrates the steric congestion and the decision logic for overcoming it.

Caption: Decision matrix for overcoming steric hindrance in

-CF acid coupling. Standard reagents fail due to kinetic shielding.

Troubleshooting & FAQs

Q1: I am using HATU with DIPEA in DMF, but the reaction stalls at the active ester stage. Why?

A: HATU forms an -OAt active ester. While -OAt is a good leaving group, it adds even more bulk to an already crowded center. The amine simply cannot reach the carbonyl carbon to displace the -OAt group. Fix: Switch to an Acyl Chloride or Acyl Fluoride intermediate. These leaving groups (Cl, F) are physically small, minimizing the steric penalty during the nucleophilic attack.

Q2: Can I use Oxalyl Chloride/DMF to make the acid chloride?

A: Yes, but with caution. The high volatility of oxalyl chloride can be an advantage, but the Vilsmeier intermediate requires catalytic DMF. For this specific substrate, the formation of the acid chloride can be slow. Recommendation: Use Ghosez’s Reagent (1-Chloro-N,N,2-trimethylpropenylamine).[1] It forms the acid chloride under strictly neutral conditions and is often more effective for converting hindered acids than oxalyl chloride.

Q3: Is racemization a concern?

A: No. 2-Ethyl-2-trifluoromethyl-butyric acid is achiral (symmetric) because it possesses two identical ethyl groups on the quaternary carbon. You can use aggressive activation methods (elevated heat, strong activation) without worrying about epimerization.

Q4: My amine is also sterically hindered (e.g., t-butyl amine or an ortho-substituted aniline). What now?

A: If both partners are hindered, the Acyl Fluoride (BTFFH) method is superior. Acyl fluorides are exceptionally stable to moisture (compared to chlorides) but maintain high reactivity toward amines. This allows you to heat the reaction to 60–80°C without rapidly hydrolyzing the intermediate.

Recommended Protocols

Protocol A: The "Gold Standard" – Ghosez’s Reagent

Best for: Small scale, high-value substrates, ensuring complete activation.

Mechanism: Ghosez's reagent converts the acid to the acid chloride under neutral conditions, avoiding the harsh acidity of thionyl chloride.

Parameter	Specification
Reagent	Ghosez's Reagent (1-Chloro-N,N,2-trimethylpropenylamine)
Equivalents	1.2 – 1.5 equiv. relative to Acid
Solvent	Dry Dichloromethane (DCM) or Chloroform
Temperature	0°C to Room Temp (Activation) -> Reflux (Coupling)
Time	1-2 hours (Activation)

Step-by-Step:

• Dissolve 2-Ethyl-2-trifluoromethyl-butyric acid (1.0 equiv) in anhydrous DCM (0.2 M) under Argon/Nitrogen.

• Add Ghosez’s Reagent (1.2 equiv) dropwise at 0°C.

• Stir at room temperature for 1–2 hours. Monitor conversion to Acid Chloride by quenching a small aliquot with MeOH (check for Methyl Ester by LCMS/TLC).

• Once activation is complete, add the Amine (1.2–1.5 equiv) followed by DIPEA or 2,4,6-Collidine (2.0–3.0 equiv).

  • Note: Adding base is crucial here to scavenge the HCl generated during coupling.

• If reaction is slow, heat to reflux (40°C for DCM, 60°C for CHCl

  ).

Protocol B: The "Power User" – Acyl Fluoride (BTFFH)

Best for: Extremely hindered amines or when Acid Chlorides are too unstable.

Mechanism: BTFFH converts the acid into an Acyl Fluoride.[2] The small atomic radius of Fluorine allows the amine to penetrate the steric shield.

Parameter	Specification
Reagent	BTFFH (Bis(tetramethylene)fluoroformamidinium hexafluorophosphate)
Base	DIPEA (Diisopropylethylamine)
Solvent	Dry DCM or NMP (N-Methyl-2-pyrrolidone)
Equivalents	1.2 equiv BTFFH, 2.5 equiv DIPEA

Step-by-Step:

• Dissolve Acid (1.0 equiv) and Amine (1.1 equiv) in anhydrous DCM or NMP.

• Add DIPEA (2.5 equiv).

• Add BTFFH (1.2 equiv) in one portion.

• Stir at room temperature. If no product forms after 4 hours, heat to 50–60°C.

  • Why BTFFH? It generates the acyl fluoride in situ.[2][3][4] The byproduct is a urea, which is easily removed.

Protocol C: The "Scale-Up" – T3P (Propylphosphonic Anhydride)

Best for: Larger scales (>1g), ease of workup.

Mechanism: T3P acts as a cyclic anhydride coupling agent.[5][6] It is less sensitive to moisture and has low toxicity.

Step-by-Step:

• Dissolve Acid (1.0 equiv) and Amine (1.1 equiv) in EtOAc or 2-MeTHF.

• Add Pyridine or N-Methylimidazole (NMI) (3.0 equiv).

  • Critical: Stronger bases like TEA often give lower yields with T3P. Pyridine/NMI are preferred.

• Add T3P (50% w/w solution in EtOAc, 1.5–2.0 equiv) dropwise.

• Heat the mixture to 60–80°C. T3P reactions on hindered substrates often require thermal energy.

• Workup: Wash with water/bicarbonate. T3P byproducts are water-soluble.[5][6]

Comparative Data

Method	Activation Species	Steric Tolerance	Workup Difficulty	Typical Yield*
HATU/DIPEA	Active Ester (-OAt)	Low	Medium	< 10%
Ghosez's Rgt	Acid Chloride (-Cl)	High	Medium	75 - 90%
BTFFH	Acid Fluoride (-F)	Very High	Medium	80 - 95%
T3P/Pyridine	Mixed Anhydride	Medium-High	Low (Easy)	60 - 85%

*Yields are estimated based on typical performance with

-disubstituted acids.

References

• BenchChem. (2025).[2][7] A Technical Guide to BTFFH-Mediated Activation of Carboxylic Acids for Amide Synthesis. Retrieved from

• Due-Hansen, M. E., et al. (2016).[3] A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14, 430.[3] Retrieved from

• Ghosez, L., et al. (1969). Synthesis of acyl chlorides from carboxylic acids using 1-chloro-N,N,2-trimethyl-1-propenylamine. Angewandte Chemie International Edition.

• Dunetz, J. R., et al. (2016).[8] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Chemical Reviews, 116(19), 11324–11490. (Review of T3P and Acid Chlorides in process chemistry).

Sources

• 1. Ghosez’s Reagent | Eburon [eburon-organics.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. findresearcher.sdu.dk:8443 [findresearcher.sdu.dk:8443]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 5. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis of Natural and Unnatural Cyclooligomeric Depsipeptides Enabled by Flow Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Improving yields in the synthesis of alpha-trifluoromethyl acids

To: Research & Development Team From: Senior Application Scientist, Fluorine Chemistry Division Subject: Technical Guide: Yield Optimization in the Synthesis of

-Trifluoromethyl Acids

Executive Summary

The synthesis of

-trifluoromethyl ( -CF ) carboxylic acids is a high-value but high-failure workflow in medicinal chemistry. The -CF group acts as a non-labile bioisostere for the isopropyl group, increasing metabolic stability and lipophilicity. However, standard protocols often fail due to two "silent" yield killers: O-alkylation during C-C bond formation and defluorination during ester hydrolysis.[1]

This guide provides a self-validating troubleshooting framework to navigate these pitfalls, moving beyond "recipe following" to mechanistic control.

Module 1: The Electrophilic Route (Togni Reagents)

Best for: Late-stage functionalization of complex esters and lactones.

The most reliable method for introducing a CF

group alpha to a carbonyl is the electrophilic trifluoromethylation of silyl ketene acetals (SKAs) using Togni Reagent II. Direct reaction of enolates with Togni reagents often results in low yields due to O-alkylation.

Protocol Optimization: The "Soft Enolization" Strategy

Instead of generating a hard lithium enolate (which favors O-attack), convert the ester to a Silyl Ketene Acetal (SKA) and use a Copper(I) or Lewis Acid catalyst.

Step-by-Step Workflow:

• SKA Formation: Treat the parent ester with LDA/THF at -78°C, followed by TMSCl.

  • Checkpoint: Verify SKA formation by NMR (disappearance of

    -protons). Incomplete silylation is a primary cause of low yields.

• Trifluoromethylation: React the isolated (or one-pot) SKA with Togni Reagent II.

  • Catalyst:CuSCN (10-20 mol%) is superior for esters; TMSNTf

    is preferred for lactones.

  • Solvent: DMF or MeCN (Polarity helps stabilize the intermediate radical/cation pair).

Troubleshooting Table: Electrophilic Trifluoromethylation

Symptom	Probable Cause	Corrective Action
Low Yield (<30%)	O-Alkylation dominating over C-Alkylation.	Switch from direct enolate to Silyl Ketene Acetal (SKA) . Use a non-coordinating solvent (DCM) if using Lewis Acids.
No Reaction	Catalyst Poisoning or inactive Togni reagent.	Use CuSCN (Copper Thiocyanate) as catalyst.[2] Ensure Togni reagent is white (yellowing indicates decomposition).
Complex Mixture	Moisture hydrolyzing the SKA.	SKAs are extremely moisture-sensitive. Use flame-dried glassware and anhydrous solvents. Add the Togni reagent to the SKA solution, not vice-versa.
Defluorination	Fluoride Elimination during workup.[3]	Avoid strong basic workups.[2] Quench with saturated NH Cl or dilute acid.

Module 2: The "Death Valley" – Hydrolysis & Isolation

Critical Failure Point: Converting the

-CF ester to the acid.

The Trap: The

-CF group significantly increases the acidity of the -proton ( drops from ~24 to ~18). Under standard alkaline saponification conditions (e.g., LiOH, NaOH), the resulting enolate is prone to -fluoride elimination , leading to decomposition or formation of difluoro-olefins.[1]

The Solution: Acidic or Enzymatic Hydrolysis

Do NOT use standard basic saponification for

-CF esters unless verified on a small scale.

Method A: Acidic Hydrolysis (Robust)

• Reagents: 6M HCl or

  / Acetic Acid (1:1).

• Conditions: Reflux for 4–12 hours.

• Mechanism: Protonation of the carbonyl oxygen activates the ester towards water attack without generating the destabilizing enolate.

Method B: Enzymatic Hydrolysis (Mild & Enantioselective) [1]

• Reagents: Pig Liver Esterase (PLE) or Candida antarctica Lipase B (CAL-B).

• Conditions: pH 7.0 buffer, 25–35°C.

• Advantage: Prevents racemization and defluorination.

Method C: Anhydrous Cleavage (For sensitive substrates) [1]

• Reagents: TMSI (Trimethylsilyl iodide) or BBr

  in DCM.

• Conditions: 0°C to RT.

• Mechanism: Cleaves the alkyl-oxygen bond of the ester directly.

Module 3: Visualizing the Decision Matrix

The following diagram illustrates the logic flow for selecting the correct synthesis and hydrolysis method based on your substrate.

Caption: Decision tree for synthesis and hydrolysis. Note the critical divergence at the hydrolysis step to avoid defluorination.

Module 4: Purification & Storage

Issue:

-CF acids are often volatile and can streak on silica gel due to their enhanced acidity.

Protocol:

• Extraction: Acidify the aqueous layer to pH ~1-2 (ensure you are below the

  of ~3.0) before extracting with ether/EtOAc.

• Chromatography: Use silica gel pre-treated with 1% Acetic Acid or Formic Acid in the eluent. This suppresses ionization and prevents streaking/tailing.

• Storage: Store at -20°C. These acids are hygroscopic.

Frequently Asked Questions (FAQ)

Q: Why did my reaction turn black upon adding Togni reagent? A: This usually indicates radical decomposition or the presence of strong base. Ensure all base from the enolization step (LDA) is quenched or removed before adding the Togni reagent. If using Cu catalysis, ensure the reaction is under inert atmosphere (

/Ar).[1]

Q: I see the product by NMR, but I lose it during rotavap. Where did it go? A: Low molecular weight

-CF acids (and their esters) are highly volatile. Do not evaporate to dryness under high vacuum. Co-evaporate with a higher boiling solvent or isolate as a salt if possible.

Q: Can I use Ruppert-Prakash reagent (TMSCF

) instead? A: TMSCF is nucleophilic and attacks the carbonyl carbon, giving a trifluoromethyl alcohol, not the alpha-substituted acid.[1] It is generally not suitable for synthesizing -CF acids directly from esters.

References

• Electrophilic Trifluoromethylation of Silyl Ketene Acetals: Katayev, D., Matoušek, V., Koller, R., & Togni, A. (2015).[1][4] Antimony- and Copper-Based Catalysts for the Trifluoromethylation of Silyl Ketene Acetals. Organic Letters.

• Copper-Catalyzed Trifluoromethylation: Li, L., Chen, Q.-Y., & Guo, Y. (2014).[1][2] Synthesis of α-Trifluoromethyl Ketones via the Cu-Catalyzed Trifluoromethylation of Silyl Enol Ethers. Journal of Organic Chemistry.

• Hydrolytic Instability of Alpha-CF3 Esters: Cherkupally, P., et al. (2021).[1] Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems (Mechanistic analogy for alpha-CF3 carbonyls).

• Enzymatic Hydrolysis (Enantioselective): Biocatalytic approaches for fluorinated ester hydrolysis. [1]

Sources

• 1. Continuous Flow Synthesis of α-Trifluoromethylthiolated Esters and Amides from Carboxylic Acids: a Telescoped Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of α-Trifluoromethyl Ketones via the Cu-Catalyzed Trifluoromethylation of Silyl Enol Ethers Using an Electrophilic Trifluoromethylating Agent [organic-chemistry.org]
• 3. Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems: formation of carboxymethylphosphinic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. α-Trifluoromethyl carboxyl derivative synthesis [organic-chemistry.org]

Troubleshooting low reactivity of quaternary fluorinated carboxylic acids

Welcome to the technical support resource for researchers working with quaternary fluorinated carboxylic acids. This guide is designed to provide expert insights and actionable solutions to common challenges encountered during their use in synthesis, particularly their characteristically low reactivity in standard transformations.

The Core Challenge: Understanding the Low Reactivity

Quaternary fluorinated carboxylic acids present a unique and formidable challenge in synthetic chemistry. Their low reactivity stems from a combination of two primary factors:

• Severe Steric Hindrance: The presence of a quaternary carbon atom adjacent to the carboxyl group creates a highly congested environment. This "fat goalie" effect physically blocks the approach of nucleophiles, such as amines or alcohols, to the electrophilic carbonyl carbon, dramatically slowing down or preventing reactions.[1]

• Potent Inductive Effects: Fluorine, being the most electronegative element, exerts a strong electron-withdrawing inductive effect. This effect stabilizes the carboxylate anion, making the parent carboxylic acid a stronger acid (i.e., having a lower pKa).[2][3][4] While this increases acidity, it does not necessarily translate to higher reactivity in coupling reactions, which depend on the electrophilicity of the carbonyl carbon and its accessibility.

The following sections provide direct answers and step-by-step protocols to overcome these intrinsic hurdles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental failures in a question-and-answer format.

Question 1: My standard amide coupling with EDC/NHS is failing or giving abysmal yields. What is happening and what should I do next?

Answer: This is the most common issue researchers face. Standard carbodiimide activators like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and additives like NHS (N-hydroxysuccinimide) are often insufficient to overcome the severe steric hindrance of your substrate.[5][6] The reactive O-acylisourea intermediate formed is too sterically encumbered to react efficiently with the incoming amine and is likely hydrolyzing back to the starting carboxylic acid.

Your troubleshooting strategy should involve escalating the potency of your activation method.

Workflow: Troubleshooting a Failed Amide Coupling

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Video: Substituent Effects on Acidity of Carboxylic Acids [jove.com]
• 5. jackwestin.com [jackwestin.com]
• 6. hepatochem.com [hepatochem.com]

Technical Support Center: Purification Strategies for 2-Ethyl-2-trifluoromethyl-butyric Acid Mixtures

Welcome to the technical support center for the purification of 2-Ethyl-2-trifluoromethyl-butyric acid and its mixtures. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting strategies. The information presented here is grounded in established scientific principles and field-proven experience to ensure you can confidently navigate the challenges of purifying this unique fluorinated carboxylic acid.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of 2-Ethyl-2-trifluoromethyl-butyric acid.

Q1: What are the most common impurities in crude 2-Ethyl-2-trifluoromethyl-butyric acid mixtures?

The impurity profile of 2-Ethyl-2-trifluoromethyl-butyric acid can vary significantly depending on the synthetic route. However, common impurities may include:

• Starting materials: Unreacted precursors from the synthesis.

• Solvents: Residual solvents used in the reaction or initial work-up.

• Byproducts of fluorination: Incomplete or side reactions during the fluorination step can lead to various related compounds.

• Isomers: Structural isomers may form depending on the reaction conditions.

• Water: Can be present from aqueous work-up steps.

Q2: What are the primary purification techniques for 2-Ethyl-2-trifluoromethyl-butyric acid?

The choice of purification method depends on the nature and quantity of the impurities. The most common techniques include:

• Distillation: Particularly useful for removing non-volatile impurities or for separating the product from lower-boiling point solvents. Vacuum distillation is often preferred to avoid thermal decomposition.

• Crystallization: An effective method for removing both soluble and insoluble impurities, especially when a suitable solvent system is identified.

• Chromatography: Techniques like column chromatography can provide high purity but may be less scalable. High-performance liquid chromatography (HPLC) is a powerful analytical tool and can also be used for preparative separations.

• Acid-Base Extraction: This classic technique can be used to separate the acidic product from neutral and basic impurities. The carboxylic acid is extracted into a basic aqueous solution, which is then washed with an organic solvent to remove impurities. The aqueous layer is then acidified, and the purified carboxylic acid is extracted back into an organic solvent.[1]

Q3: How does the trifluoromethyl group affect the purification strategy?

The presence of the trifluoromethyl group imparts unique properties to the molecule that influence purification:

• Increased Acidity: The electron-withdrawing nature of the trifluoromethyl group increases the acidity of the carboxylic acid.

• Volatility: Fluorinated compounds can exhibit different volatility compared to their non-fluorinated analogs, which can be exploited in distillation.

• Solubility: The trifluoromethyl group can alter the solubility profile of the molecule in various organic solvents.

Q4: What analytical techniques are recommended for assessing the purity of 2-Ethyl-2-trifluoromethyl-butyric acid?

A combination of analytical methods is recommended for a comprehensive purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹⁹F, ¹³C): Provides detailed structural information and can be used to identify and quantify impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities.

• High-Performance Liquid Chromatography (HPLC): A versatile technique for separating and quantifying non-volatile impurities. A reverse-phase C18 column is often a good starting point.[2]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Can confirm the presence of the carboxylic acid functional group and other characteristic bonds.

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification of 2-Ethyl-2-trifluoromethyl-butyric acid.

Problem 1: Low recovery after crystallization.

Possible Causes:

• Inappropriate solvent choice: The compound may be too soluble in the chosen solvent, even at low temperatures.

• Insufficient cooling: The solution may not have been cooled to a low enough temperature to induce crystallization.

• Formation of an oil: The compound may be "oiling out" instead of forming crystals. This can happen if the solution is supersaturated or if impurities are present that inhibit crystal formation.

Solutions:

• Solvent Screening: Experiment with different solvents or solvent mixtures. A good crystallization solvent will dissolve the compound when hot but have low solubility when cold.

• Optimize Cooling: Ensure the solution is cooled slowly to encourage the formation of larger, purer crystals. Using an ice bath or refrigerator is recommended.

• Induce Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod at the meniscus or adding a seed crystal of the pure compound.

• Address Oiling Out: If the compound oils out, try redissolving it by heating and then cooling more slowly. Alternatively, try a different solvent system.

Problem 2: Persistent impurities after distillation.

Possible Causes:

• Azeotrope formation: The impurity may form an azeotrope with the product, making separation by simple distillation difficult.

• Similar boiling points: The impurity and the product may have very close boiling points.

• Thermal decomposition: The product or impurity may be decomposing at the distillation temperature, leading to the formation of new impurities.

Solutions:

• Fractional Distillation: Use a fractional distillation column to improve the separation of compounds with close boiling points.

• Vacuum Distillation: Lowering the pressure will reduce the boiling points of the compounds and can help to prevent thermal decomposition.[1]

• Alternative Purification Method: If distillation is ineffective, consider another technique such as chromatography or crystallization.

Problem 3: Poor separation in column chromatography.

Possible Causes:

• Incorrect mobile phase: The polarity of the solvent system may not be optimal for separating the product from the impurities.

• Column overloading: Too much sample may have been loaded onto the column, leading to broad peaks and poor resolution.

• Improper column packing: Voids or channels in the stationary phase can lead to uneven flow and poor separation.

Solutions:

• Optimize the Mobile Phase: Use thin-layer chromatography (TLC) to screen different solvent systems to find the optimal mobile phase for separation.

• Reduce Sample Load: Load a smaller amount of the crude mixture onto the column.

• Repack the Column: If channeling is suspected, carefully repack the column to ensure a uniform stationary phase.

Section 3: Experimental Protocols

Protocol 1: General Acid-Base Extraction for Purification

This protocol describes a standard liquid-liquid extraction procedure to separate 2-Ethyl-2-trifluoromethyl-butyric acid from neutral and basic impurities.[1][3]

Materials:

• Crude 2-Ethyl-2-trifluoromethyl-butyric acid mixture

• Diethyl ether (or other suitable organic solvent)

• 1 M Sodium hydroxide (NaOH) solution

• 1 M Hydrochloric acid (HCl) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and flasks

• Rotary evaporator

Procedure:

• Dissolve the crude mixture in a suitable organic solvent like diethyl ether.

• Transfer the solution to a separatory funnel.

• Add 1 M NaOH solution to the separatory funnel, shake vigorously, and allow the layers to separate. The carboxylic acid will be deprotonated and move to the aqueous layer.

• Drain the lower aqueous layer into a clean flask.

• Repeat the extraction of the organic layer with 1 M NaOH two more times to ensure complete extraction of the acid.

• Combine the aqueous extracts.

• Wash the combined aqueous extracts with a fresh portion of diethyl ether to remove any remaining neutral or basic impurities. Discard the organic layer.

• Cool the aqueous layer in an ice bath and acidify by slowly adding 1 M HCl until the pH is acidic (check with pH paper). The purified carboxylic acid will precipitate out or form an oily layer.

• Extract the purified carboxylic acid back into a fresh portion of diethyl ether. Repeat the extraction three times.

• Combine the organic extracts and wash with brine to remove excess water.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter to remove the drying agent and concentrate the solution using a rotary evaporator to obtain the purified 2-Ethyl-2-trifluoromethyl-butyric acid.

Protocol 2: Recrystallization

This protocol provides a general procedure for purifying solid 2-Ethyl-2-trifluoromethyl-butyric acid by recrystallization.

Materials:

• Crude 2-Ethyl-2-trifluoromethyl-butyric acid

• A suitable solvent or solvent pair (e.g., hexanes, toluene, or a mixture)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the crude solid in an Erlenmeyer flask.

• Add a small amount of the chosen solvent and gently heat the mixture on a hot plate while stirring until the solid dissolves completely. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point of thesolvent.

• Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Dry the crystals under vacuum to remove residual solvent.

Section 4: Visualizing Purification Workflows

Decision Tree for Purification Strategy Selection

The following diagram illustrates a decision-making process for selecting the most appropriate purification strategy based on the initial assessment of the crude mixture.

Caption: A decision tree for selecting a purification strategy.

Section 5: References

• Chiral Technologies. (2021, March 14). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Retrieved from [Link]

• RotaChrom. (2023, May 3). The Secrets to Mastering Chiral Chromatography. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

• Chromatography Today. (2020, May 20). Trouble with chiral separations. Retrieved from [Link]

• ResearchGate. (2013, September 20). How can I purify carboxylic acid? Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Butynoic acid, 4,4,4-trifluoro-, ethyl ester. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 2-Ethyl-2-methylbutyric acid. Retrieved from [Link]

• Google Patents. (n.d.). CN102675015A - Decarboxylation and fluorination method for carboxylic acid. Retrieved from

• Organic Chemistry Portal. (n.d.). Synthesis of α-fluorocarboxylic acids and derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US7307188B2 - Purification of carboxylic acids by complexation with selective solvents. Retrieved from

• ACS Publications. (2023, January 18). Synthesis of Alkyl Fluorides and Fluorinated Unnatural Amino Acids via Photochemical Decarboxylation of α-Fluorinated Carboxylic Acids. Organic Letters. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-Ethyl-2-methyl-butyric acid. Retrieved from [Link]

• Google Patents. (n.d.). EP0742787B1 - Process for preparing 2-ethyl-2-methylbutanoic acid from 3-methyl-2-pentene. Retrieved from

• National Institutes of Health. (n.d.). 2,2,2-Trifluoroethyl butanoate. PubChem. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-ethyl butyric acid. Retrieved from [Link]

• EUR-Lex. (2023, July 5). Commission Implementing Regulation (EU) 2023/... of 5 July 2023 concerning the authorisation of butyric acid, ethyl butyrate, e. Retrieved from [Link]

• Google Patents. (n.d.). CN103728389A - Method for determining butyric acid and sodium butyrate by HPLC (High Performance Liquid Chromatography). Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN103728389A - Method for determining butyric acid and sodium butyrate by HPLC (High Performance Liquid Chromatography) - Google Patents [patents.google.com]
• 3. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Technical Support Center: Precision Trifluoromethylation of Esters

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Resolving By-Product Formation in Ester Trifluoromethylation

Introduction

Welcome to the Advanced Technical Support Center. You are likely here because your synthesis of a trifluoromethyl ketone (TFMK) from an ester has resulted in a complex mixture, a tertiary alcohol, or a "sticky" solid that defies characterization.

Transforming an ester (

) into a trifluoromethyl ketone ( ) is notoriously difficult because the product (the ketone) is significantly more electrophilic than the starting material (the ester). This kinetic imbalance often leads to over-addition , where the nucleophilic source attacks the product to form a tertiary alcohol.

This guide provides the mechanistic insights and standardized protocols to arrest the reaction at the ketone stage and manage common by-products.

Module 1: The "Double Addition" Trap

Q: Why is my reaction yielding a tertiary alcohol instead of the ketone?

A: This is a kinetic control failure. The

anion (or its equivalent) attacks the ester to form a tetrahedral intermediate. If this intermediate collapses to the ketone during the reaction, the highly reactive trifluoromethyl ketone will immediately consume a second equivalent of the reagent.

The Solution: "Pocketing" the Intermediate To prevent this, you must stabilize the tetrahedral intermediate as a silyl ketal . This species is stable under the reaction conditions and will not collapse to the ketone until you trigger it with an acidic workup.

Diagram 1: The Mechanistic Fork

This diagram illustrates the critical divergence point between success (Pathway A) and failure (Pathway B).

Caption: Path A (Green) stabilizes the silyl ketal to prevent over-addition. Path B (Red) leads to the unwanted tertiary alcohol.

Standard Protocol: The Colby Method (Silyl Ketal Stabilization)

Reference: Rudzinski, D. M., & Colby, D. A. (2011)

This protocol uses Cesium Fluoride (CsF) in Dimethoxyethane (DME) to ensure the silyl ketal remains intact until workup.

Reagents:

• Ester substrate (1.0 equiv)

• (Ruppert-Prakash Reagent) (1.2 – 1.5 equiv)

• Cesium Fluoride (CsF) (0.1 – 1.0 equiv, often catalytic is sufficient, but 1.0 ensures completion)

• Solvent: DME (Dimethoxyethane) - Critical for solubility and stability.

Step-by-Step:

• Preparation: Flame-dry a round-bottom flask and cool under Argon/Nitrogen.

• Dissolution: Dissolve the ester and

  in anhydrous DME.

• Initiation: Add CsF in one portion at 0°C .

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Checkpoint: Monitor by TLC.[1][2] You are looking for the disappearance of the ester. The product spot (silyl ketal) may differ from the final ketone.

• Hydrolysis (The Release): Add 1N or 6N HCl (aq) and stir vigorously for 1–3 hours. This cleaves the O-Si bond and releases the ketone.

• Extraction: Extract with Et2O or DCM.

Module 2: The "Sticky Solid" (Hydrates)

Q: I isolated a white solid that is not my product, but NMR shows the correct skeleton. What is it?

A: You have likely isolated the Trifluoromethyl Ketone Hydrate (gem-diol). Because of the strong electron-withdrawing nature of the

group, the carbonyl carbon is highly electrophilic and avidly grabs water from the air or workup to form a stable hydrate: .

Data: Hydrate Stability vs. Substituents

Substrate Type	Carbonyl Electrophilicity	Hydrate Stability	State at RT
Methyl Ketone	Moderate	Low (Reversible)	Liquid
CF3 Ketone (Alkyl)	High	High (Stable)	Often Solid/Oil
CF3 Ketone (Aryl)	Very High	Very High	Crystalline Solid

Troubleshooting Protocol: Dehydration

To recover the ketone form, you must chemically dehydrate the solid.

• Method A (Distillation): Mix the hydrate with Phosphorus Pentoxide (

  ) (approx. 2 equiv) and distill the ketone directly from the mixture under reduced pressure or nitrogen atmosphere.

• Method B (Acid/Heat): Reflux in toluene with a Dean-Stark trap and catalytic p-TsOH (though

  is superior for volatile ketones).

Module 3: Defluorination & Scalability

Q: I see "missing fluorine" or difluoro-byproducts. Why?

A: The

anion is metastable. If it is not trapped quickly by the ester, it decomposes into difluorocarbene ( ) and fluoride ( ).

• Cause: Reaction temperature too high or initiator added too fast.

• Fix: Ensure the ester is present before generating the anion. Keep temperature at 0°C or below during initiation.

Q: Can I scale this without expensive TMSCF3?

A: Yes. For kilogram-scale or green chemistry requirements, use Fluoroform (

) .

Protocol: The Shibata/Mikami Method Reference: Beilstein J. Org.[3] Chem. 2021[3][4][5][6][7]

• System:

  gas (industrial byproduct) + KHMDS (base).

• Solvent: Triglyme or DMF.

• Mechanism: In DMF/Triglyme, the generated

  forms a stable adduct (hemiaminaloate) that acts as a reservoir, preventing decomposition and double addition.

• Conditions: -40°C to RT.

Visual Troubleshooting Guide

Diagram 2: The Decision Matrix

Follow this flow to identify the root cause of your failure.

Caption: Decision tree based on 19F NMR shifts relative to standard CF3-Ketone (-80 ppm).

References

• Rudzinski, D. M., & Colby, D. A. (2011). A one-pot synthesis of trifluoromethyl ketones from esters.[6][8] Journal of the American Chemical Society. Link

• Prakash, G. K. S., & Yudin, A. K. (1997). Perfluoroalkylation with Organosilicon Reagents. Chemical Reviews. Link

• Wiedemann, J., et al. (2006). Nucleophilic Trifluoromethylation of Esters.[3] Journal of Organic Chemistry.[3] Link

• Inoue, M., Sumii, Y., & Shibata, N. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system.[6][7] Beilstein Journal of Organic Chemistry.[3] Link

• Linderman, R. J., & Graves, D. M. (1989). Oxidation of fluoroalkyl-substituted carbinols. (Reference for P2O5 dehydration protocols). Journal of Organic Chemistry. Link

Sources

• 1. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. BJOC - Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system [beilstein-journals.org]
• 5. Advances in the Development of Trifluoromethoxylation Reagents [mdpi.com]
• 6. d-nb.info [d-nb.info]
• 7. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Direct Preparation of Trifluoromethyl Ketones from Carboxylic Esters: Trifluoromethylation with (Trifluoromethyl)trimethylsilane - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing solubility issues of fluorinated intermediates in aqueous workups

A Guide to Navigating Aqueous Workup & Solubility Challenges

Welcome to the technical support center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I've designed this guide to address the unique and often frustrating challenges encountered when working with fluorinated intermediates, particularly concerning their solubility during aqueous workups. The high electronegativity and unique steric profile of fluorine impart properties like enhanced metabolic stability and binding affinity to molecules, but they also lead to unconventional solubility behavior that can complicate purification and isolation.[1][2][3]

This guide moves beyond simple step-by-step instructions. It delves into the underlying chemical principles to empower you with the knowledge to troubleshoot effectively and design robust workup protocols.

Troubleshooting Guide: Common Workup Problems

This section addresses the most frequent and critical issues encountered in the lab. Each question is followed by a detailed explanation of the cause and a range of potential solutions.

Q1: "Help! I have a persistent emulsion that won't break after my aqueous wash. What should I do?"

This is the most common issue when working with fluorinated compounds. Their unique nature means they are often poorly soluble in both the aqueous and the organic layer, a property sometimes described as being both hydrophobic and lipophobic.[4][5] This can lead to the formation of extremely stable emulsions.

Underlying Cause: Emulsions are stabilized by compounds that act as surfactants, reducing the interfacial tension between the two immiscible layers. Finely suspended solids can also stabilize emulsions. Fluorinated molecules, due to their unique polarity, can congregate at the interface and act as potent emulsifiers.

Solutions (From simplest to most aggressive):

• Patience and Physical Agitation: First, allow the separatory funnel to stand undisturbed for 15-30 minutes.[6][7] Sometimes, emulsions will break on their own. Gentle swirling or tapping of the funnel can also help coalesce the dispersed droplets.

• "Salting Out" - The Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). This dramatically increases the ionic strength and polarity of the aqueous layer.[6][8] This forces the less polar organic components (including your fluorinated intermediate) out of the aqueous phase and helps disrupt the interfacial tension stabilizing the emulsion. For a deeper understanding of this phenomenon, see the work on the Hofmeister series.[9]

• Change the pH: If your reaction mixture contains acidic or basic components that could be acting as surfactants, a pH change can alter their solubility.[8][10] Adding dilute acid (e.g., 1M HCl) or dilute base (e.g., 1M NaOH) can protonate or deprotonate these species, making them more water-soluble and breaking the emulsion.

• Solvent Addition:

  • Add more of the primary organic solvent you are using for the extraction. Diluting the organic phase can sometimes destabilize the emulsion.[6]

  • Add a small amount of a different, more polar organic solvent like methanol or ethanol. These can act as "emulsion breakers," but be aware they may also pull some of your desired product into the aqueous layer.

• Filtration through Celite®: Emulsions are often stabilized by fine particulate matter.[11] Filtering the entire emulsified mixture through a pad of Celite® can remove these solids and break the emulsion instantly.

• Centrifugation: If available, a centrifuge is a highly effective mechanical method for separating the layers.[7][12] The applied force overcomes the energy barrier holding the emulsion together.

See Protocol 1 for a detailed, step-by-step workflow for these techniques.

Q2: "My product seems to have vanished after the workup. I have low recovery in the organic layer. Where did it go?"

This is another consequence of the unique solubility profile of fluorinated compounds. The assumption that your product is exclusively in the organic layer may be incorrect.

Underlying Cause: Highly fluorinated compounds can exhibit low solubility in common organic solvents like diethyl ether or ethyl acetate.[13] Furthermore, if the molecule also contains polar functional groups, it may have partial solubility in the aqueous phase, leading to poor partitioning. In some cases, the product may be physically trapped in an emulsion or precipitated as an unseen solid.

Solutions:

• Solvent-Switching: Before the workup, evaporate your reaction solvent (e.g., THF, MeCN) in vacuo. Then, re-dissolve the residue in a solvent system optimized for extraction, such as dichloromethane (DCM) or a mixture like EtOAc/hexanes.[6][11] This ensures your compound of interest is fully dissolved before partitioning begins.

• Use of Co-solvents: Consider using a more "fluorophilic" or polar co-solvent during the extraction. For example, while THF is miscible with water, using it in conjunction with another organic solvent can improve the solubility of the fluorinated intermediate in the organic phase. Fluorinated alcohols like 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) can be excellent co-solvents for enhancing the solubility of fluorinated compounds, though their cost and acidity must be considered.[14][15]

• Back-Extraction: Do not discard your aqueous layers until you have confirmed product recovery via TLC or LCMS. If you suspect product loss to the aqueous phase, perform a "back-extraction" by washing the combined aqueous layers with a different, often more polar, organic solvent like DCM.

• Check for Precipitation: Carefully inspect the interface between the layers for any solid material. If a precipitate is present, it could be your product. Isolate it by filtration, wash, and analyze it separately.

See Protocol 2 for a detailed guide to the solvent-switching technique.

Q3: "I'm seeing a third layer or a gooey precipitate between the aqueous and organic phases. What is it?"

Underlying Cause: The formation of a third phase is a classic sign of the "lipophobic" nature of highly fluorinated compounds.[4] Your intermediate may be too non-polar for the aqueous phase but also not "greasy" enough to be fully miscible with the hydrocarbon-based organic phase, causing it to separate out. This is especially common with perfluorinated chains.

Solutions:

• Solvent Tuning: The goal is to find a solvent system that can dissolve this third phase.

  • Try adding a more polar organic solvent (e.g., DCM, THF) to the organic layer.

  • Consider using a "fluorous" solvent like perfluorohexanes or a hydrofluoroether (HFE) as the organic phase, which are specifically designed to dissolve highly fluorinated compounds.[16] This creates a fluorous/organic biphasic system.

• Isolate and Analyze: If solvent tuning fails, the best approach is to physically separate the three layers as best as possible. Isolate the intermediate layer, evaporate the solvent, and analyze the residue to confirm if it is your product. You can then devise a purification strategy (e.g., chromatography with a specialized solvent system) for this isolated material.

Workflow & Decision Making

When facing a difficult workup with a fluorinated intermediate, a systematic approach is crucial. The following diagram outlines a decision-making workflow.

Caption: Mechanism of a phase-transfer catalyst.

Experimental Protocols

Protocol 1: Systematic Emulsion Breaking

• Rest & Agitate: Transfer the emulsified mixture to an appropriate-sized separatory funnel. Allow it to stand undisturbed for 20 minutes. If no separation occurs, gently rock or swirl the funnel (do not shake).

• Add Brine: Add a volume of saturated NaCl solution equal to ~20% of the aqueous layer volume. Invert the funnel gently 5-10 times and allow it to stand. Observe for phase separation.

• Filter through Celite®: If the emulsion persists, prepare a filter funnel with a cotton plug and a 1-2 cm pad of Celite®. Pour the entire mixture through the Celite® pad under gravity or gentle vacuum into a clean flask. The filtrate should be biphasic. [11]4. Centrifuge: As a final resort, transfer the mixture to centrifuge tubes. Centrifuge at a moderate speed (e.g., 2000-3000 rpm) for 5-10 minutes. The layers should be clearly separated. Carefully pipette the layers apart. [12]

Protocol 2: Solvent-Switching for Improved Recovery

• Initial Evaporation: After the reaction is complete, transfer the reaction mixture to a round-bottom flask. Concentrate the mixture using a rotary evaporator to remove the reaction solvent (e.g., THF, DMF, MeCN) completely.

• Re-dissolution: Add the chosen extraction solvent (e.g., Dichloromethane) to the crude residue. Swirl or sonicate to ensure the product is fully dissolved.

• Aqueous Wash: Transfer the organic solution to a separatory funnel. Proceed with the planned aqueous wash (e.g., water, NaHCO₃ solution, brine) as normal. The pre-dissolution step prevents the product from being "trapped" as an insoluble solid or oil during the workup. [6]

Data & Reference Tables

Table 1: Properties of Common Workup Solvents

Solvent	Density (g/mL)	Polarity Index	Water Miscibility	Notes
Hexanes	~0.66	0.1	Immiscible	Good for non-polar compounds.
Diethyl Ether	0.71	2.8	Slightly Soluble	Volatile, forms peroxides.
Ethyl Acetate (EtOAc)	0.90	4.4	Slightly Soluble	Good general-purpose extraction solvent.
Dichloromethane (DCM)	1.33	3.1	Immiscible	Denser than water. Can cause emulsions. [11][17]
Tetrahydrofuran (THF)	0.89	4.0	Miscible	Often used as a reaction solvent, must be removed before workup.
Perfluorohexane	1.68	~0	Immiscible	"Fluorous" solvent, for highly fluorinated compounds. [16]

References

• O'Hagan, D. (2022).
• Emulsion Breaking Techniques. (2024). YouTube.
• Lukyanets, E. A., et al. (2016). The Unexpected High Solubility of Fluorinated Zinc Phthalocyanines in Aqueous Solutions. ACS Omega.
• Various Authors. (2020). Why do fluorine substitutions increase the lipophilicity of drugs? Quora.
• O'Hagan, D. (2021).
• O'Hagan, D., et al. (2022).
• How does emulsion splitting work? (2024). Kluthe Magazine.
• Lecourt, T., et al. (2022). Hydrogen Bonding Phase-Transfer Catalysis with Alkali Metal Fluorides and Beyond. Accounts of Chemical Research.
• Kim, D. Y., et al. (2002). Catalytic Enantioselective Fluorination of β-Keto Esters by Phase-Transfer Catalysis Using Chiral Quaternary Ammonium Salts. Organic Letters.
• Frontier, A. (2026). Tips & Tricks: Emulsions. University of Rochester, Department of Chemistry.
• Moss, S. W., et al. (2022).
• Why do biphasic systems of fluorous and organic solvents form? (2012). Chemistry Stack Exchange.
• GMP Fluorination Challenges Limit Use in API Synthesis. (2026). Pharmaceutical Technology.
• Polarity, Intermolecular Forces and Solubility of Molecules.
• Techniques for Emulsion Breaking for Oil in W
• Breaking emulsions. (2018). Reddit.
• Salting-out effect on facilitated transport membranes for CO2 separ
• Hoang, K. C., & Mecozzi, S. (2004).
• Coupling effects of tide and salting-out on perfluorooctane sulfonate (PFOS) transport and adsorption in a coastal aquifer. (2025).
• Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. (2025). RSC Advances.
• New Fluorinated Solvent Altern
• Salting-Out Effect of Sodium Fluoride and Its Influence on the Analysis of Ethanol by Headspace Gas Chromatography. (2016).
• Polarity and Intermolecular Forces. (2019). Chemistry LibreTexts.
• Hyde, A. M., et al. (2017). General Principles and Strategies for Salting-Out Informed by the Hofmeister Series. Organic Process Research & Development.
• Jones, A. W. (1994). Salting-out effect of sodium fluoride and its influence on the analysis of ethanol by headspace gas chromatography. Journal of Analytical Toxicology.
• Pal, R., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of the Indian Chemical Society.
• How to Manage an Emulsion. University of Rochester.
• Beyond Conventional Organic Electrosynthesis: The Role of Fluorin
• Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkyl
• Theory of Aqueous Workup. University of York, Chemistry Teaching Labs.
• Gladysz, J. A., et al. (2008). New fluorous/organic biphasic systems achieved by solvent tuning.
• Fluorinated alcohols as solvents, co-solvents and additives in homogeneous catalysis. (2015).

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tips & Tricks [chem.rochester.edu]
• 7. azom.com [azom.com]
• 8. youtube.com [youtube.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Chemistry Teaching Labs - Theory of Aqueous Workup [chemtl.york.ac.uk]
• 11. Workup [chem.rochester.edu]
• 12. How does emulsion splitting work? - Kluthe Magazine [kluthe.com]
• 13. p2infohouse.org [p2infohouse.org]
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• 15. researchgate.net [researchgate.net]
• 16. New fluorous/organic biphasic systems achieved by solvent tuning - PMC [pmc.ncbi.nlm.nih.gov]
• 17. reddit.com [reddit.com]

Technical Support Center: Minimizing Hydrolysis of 2-Ethyl-2-trifluoromethyl-butyric Acid Derivatives

Introduction: The Stability Challenge of α-Trifluoromethyl Esters

Derivatives of 2-Ethyl-2-trifluoromethyl-butyric acid, particularly its esters, are of significant interest in medicinal chemistry and materials science. The presence of a trifluoromethyl (CF3) group at the α-position of the carbonyl creates a unique chemical environment. While this substitution can confer desirable biological or material properties, it also significantly enhances the electrophilicity of the carbonyl carbon.[1][2] This heightened reactivity makes the ester linkage exceptionally susceptible to hydrolysis, posing a substantial challenge for formulation, shelf-life stability, and experimental reproducibility.

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource to understand, diagnose, and mitigate the hydrolysis of these sensitive compounds.

The Mechanism: Why Are These Derivatives So Unstable?

Ester hydrolysis can be catalyzed by acid or base, but for α-trifluoromethyl esters, base-catalyzed hydrolysis is overwhelmingly the dominant pathway and proceeds at a much faster rate.[3][4] The mechanism involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon.[5]

The trifluoromethyl group is a powerful electron-withdrawing group due to the high electronegativity of fluorine atoms. This property, known as a negative inductive effect (-I effect), pulls electron density away from the carbonyl carbon.[2] This polarization drastically increases the partial positive charge on the carbonyl carbon, making it a much more attractive target for nucleophiles like water or hydroxide ions.[1] Computational studies have suggested a significant acceleration in the hydrolysis rate for esters containing a trifluoromethyl group in the acyl portion compared to their non-fluorinated counterparts.[6]

Troubleshooting Guide: Diagnosing and Addressing Hydrolysis

This section is formatted as a series of questions that our application scientists frequently encounter.

Q1: I've synthesized an ester of 2-Ethyl-2-trifluoromethyl-butyric acid, but my yield is consistently low after aqueous workup. What's happening?

A1: The most likely cause is hydrolysis during the workup procedure, especially during neutralization or extraction steps.[7] The reappearance of your starting material, 2-Ethyl-2-trifluoromethyl-butyric acid, is a key indicator.

• Immediate Diagnostic Steps:

  • TLC Analysis: Spot your crude product against your starting carboxylic acid. The appearance of a new, more polar spot corresponding to the acid confirms hydrolysis.[7]

  • ¹H NMR of Crude Product: Look for the characteristic broad peak of the carboxylic acid proton (often >10 ppm) and the disappearance of signals corresponding to the alcohol portion of your ester.

• Mitigation Strategies:

  • Avoid Strong Bases: Never use strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) for neutralization. These will rapidly saponify (irreversibly hydrolyze) your ester.[7]

  • Use a Weak Base: Use a cold, saturated solution of sodium bicarbonate (NaHCO₃) or potassium bicarbonate (KHCO₃) for neutralization. The reaction is complete when CO₂ evolution ceases.[7]

  • Minimize Contact Time: Perform all aqueous washes and extractions quickly and without delay. Do not let aqueous and organic layers sit together for extended periods.[7]

  • Work at Low Temperatures: Perform the entire aqueous workup in an ice bath. Lower temperatures significantly slow the rate of hydrolysis.[7]

  • Use Brine: Wash the organic layer with cold, saturated aqueous NaCl (brine) to remove bulk water before final drying.[7]

Q2: My purified compound degrades in my aqueous formulation (e.g., buffer solution for a biological assay). How can I identify the cause and stabilize it?

A2: This points to instability under your specific formulation conditions, primarily pH and temperature. The first step is to systematically determine the conditions under which your compound is most stable by performing a pH-rate profile study.

• Diagnostic Experiment: pH-Rate Profile

  • This experiment measures the rate of hydrolysis at various pH values to find the pH of maximum stability.[8][9]

  • Prepare a series of buffers (e.g., citrate, phosphate, borate) covering a wide pH range (e.g., pH 3 to pH 9).

  • Dissolve a known concentration of your compound in each buffer and incubate at a constant temperature.

  • At set time points, take aliquots and quantify the remaining parent compound using a stability-indicating analytical method like HPLC.

  • Plot the logarithm of the observed rate constant (k_obs) versus pH. The lowest point on this curve indicates the pH of maximum stability. For most esters, this is in the mildly acidic range (typically pH 4-6).[10]

• Formulation Optimization Strategies:

  • pH Adjustment: Formulate your compound in a buffer system at its pH of maximum stability as determined from your pH-rate profile.[11]

  • Reduce Water Activity: If possible, consider formulating in a mixed solvent system (e.g., water with propylene glycol, ethanol, or PEG) to reduce the concentration of water available for hydrolysis.

  • Temperature Control: Store all solutions, even for short periods, at reduced temperatures (e.g., 2-8°C). Avoid freeze-thaw cycles if they prove detrimental.[12]

  • Complexation: For some molecules, complexation with agents like cyclodextrins can sterically hinder the ester linkage from attack by water, thereby reducing the hydrolysis rate.[13]

Q3: I need to perform forced degradation studies for regulatory purposes. What conditions should I use for this class of compounds?

A3: Forced degradation or stress testing is used to understand degradation pathways and validate the stability-indicating nature of your analytical methods, as outlined in ICH guidelines.[14][15] Given the high reactivity of these esters, you must start with milder conditions than typical protocols suggest.

• Recommended Starting Conditions for Forced Degradation:

Stress Condition	Initial Recommended Condition	Rationale
Acid Hydrolysis	0.01 N HCl at room temperature	While less aggressive than base, acid-catalyzed hydrolysis still occurs.[3][16] Start mild to avoid complete degradation.
Base Hydrolysis	0.001 N NaOH at 0-5°C (ice bath)	This is the most critical stressor. Use a very low concentration of base and low temperature to control the rapid degradation.[14]
Oxidation	3% H₂O₂ at room temperature	To assess susceptibility to oxidative degradation.[16]
Thermal	60°C (in solid state)	To evaluate solid-state thermal stability.
Photostability	ICH Q1B conditions (exposure to light)	To determine if the molecule is light-sensitive.[16]

• Goal: Aim for 5-20% degradation of the active ingredient.[14] If you see no degradation, you can gradually increase the strength of the stressor (e.g., concentration, temperature, time). If degradation is too rapid, reduce the stressor's intensity.

Key Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method Development

A stability-indicating method is one that can accurately quantify the active compound in the presence of its degradation products.

• Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Use a gradient elution to ensure separation of the relatively non-polar ester from the more polar carboxylic acid degradant.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with a high percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B over 10-15 minutes.

• Detection: Use UV detection at a wavelength where the ester has significant absorbance.

• Validation:

  • Prepare a solution of the pure ester and a separate solution of the pure carboxylic acid to determine their retention times.

  • Induce ~10% degradation using dilute base (as per the forced degradation protocol).

  • Inject the stressed sample. The method is considered stability-indicating if the ester peak and the carboxylic acid peak are well-resolved (Resolution > 2).

Protocol 2: Analytical Methods for Quantifying Fluorine-Containing Compounds

While HPLC is the primary tool for monitoring the ester and its primary degradant, other techniques can provide valuable information.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for volatile derivatives and for identifying degradation products.[17]

• Ion-Selective Electrode (ISE): Can measure the concentration of free fluoride ions (F⁻) released into the solution if the trifluoromethyl group itself undergoes hydrolysis, which can occur under harsh conditions.[18][19]

• Combustion Ion Chromatography (CIC): A technique to measure the total amount of organically bound fluorine in a sample.[20] This can be useful for mass balance studies.

Visualizing the Troubleshooting Workflow

The following diagram outlines the decision-making process when encountering potential hydrolysis of a 2-Ethyl-2-trifluoromethyl-butyric acid derivative.

Caption: A decision tree for troubleshooting ester hydrolysis issues.

Frequently Asked Questions (FAQs)

Q: Can I use a different electron-withdrawing group besides trifluoromethyl to achieve similar properties with better stability? A: While other electron-withdrawing groups exist, the C-F bond's strength and the unique steric and electronic properties of the CF3 group make it a common choice. Any strong electron-withdrawing group at the α-position will likely increase susceptibility to hydrolysis. The degree of this effect would need to be empirically determined for each new derivative.

Q: Does the alcohol portion of the ester affect the hydrolysis rate? A: Yes, significantly. A better leaving group (i.e., a more acidic corresponding alcohol) will generally increase the rate of hydrolysis. For example, a trifluoroethyl ester would be expected to hydrolyze faster than an ethyl ester under the same conditions.

Q: Are there any formulation strategies for solid dosage forms to prevent hydrolysis? A: Absolutely. For solid forms, the key is to minimize exposure to moisture.[11] Strategies include:

• Using moisture-barrier film coatings on tablets.[21]

• Formulating with hydrophobic excipients that repel water.

• Ensuring low water content in all excipients.[12]

• Packaging with desiccants.

Q: Can the trifluoromethyl group itself hydrolyze? A: The C-F bond is exceptionally strong, and the CF3 group is generally considered stable to hydrolysis under typical physiological and formulation conditions. However, under very harsh alkaline conditions, hydrolysis of the C-F bonds to form a carboxylic acid and fluoride ions has been observed in specific molecular contexts, though this is not a common degradation pathway for these esters.[22]

References

• Vertex AI Search. (2024). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
• Pharmapproach. (2023).
• Veeprho. (2026).
• Sharp. (2025). Forced degradation studies: A critical lens into pharmaceutical stability.
• ACS Publications. (n.d.). pH-Rate profile for the hydrolysis of some esters of a bicyclic phosphinic acid.
• LinkedIn. (2024).
• RSC Publishing. (1971). Effect of unsaturated substituents on the hydrolysis of esters.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). pH-rate profiles for the hydrolysis of compounds 1, 2, 3, 4, 5, and 9.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.).
• ACS Publications. (n.d.). Intramolecular General Base Catalyzed Ester Hydrolysis.
• Student Doctor Network Forums. (2016).
• Testbook. (n.d.). Inductive Effect and Qualitative Tests for Carboxylic Acids, Amide and Ester.
• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• CoLab. (n.d.).
• MDPI. (n.d.). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals.
• ResearchGate. (2025). The Influence of Neighboring Group Participation on the Hydrolysis of 2-O-Substituted Methyl Glucopyranosides.
• The Pharmaceutical Journal. (2010).
• Benchchem. (n.d.).
• TDX. (n.d.).
• Beilstein Journals. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system.
• OPUS. (2024). Investigation of pH-dependent extraction methods for PFAS in (fluoropolymer-based) consumer products.
• NCBI Bookshelf. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Fluorides, Hydrogen Fluoride, and Fluorine.
• Technion. (2021). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness.
• Beilstein Journals. (2021). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system.
• Chemistry LibreTexts. (2022). 21.6: Chemistry of Esters.
• Publications Office of the EU. (n.d.). 2 Overview on PFAS analytical methods.
• MDPI. (2023). A Review of Analytical Methods and Technologies for Monitoring Per- and Polyfluoroalkyl Substances (PFAS)
• RSC. (2025). Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems.

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Reference Data & Comparative Studies

19F NMR chemical shift data for 2-Ethyl-2-trifluoromethyl-butyric acid

This guide provides an in-depth technical analysis of 2-Ethyl-2-trifluoromethyl-butyric acid (also known as 2-ethyl-2-(trifluoromethyl)butanoic acid), focusing on its 19F NMR chemical shift characteristics . It is designed for researchers requiring a stable, aliphatic trifluoromethyl probe that avoids the volatility of Trifluoroacetic Acid (TFA) and the chemical shift anisotropy (CSA) issues of aromatic fluorines.

Executive Summary & Technical Profile[1]

2-Ethyl-2-trifluoromethyl-butyric acid represents a specialized class of

-trifluoromethylated carboxylic acids. Unlike common internal standards, this molecule features a quaternary -carbon bearing a trifluoromethyl group, a carboxyl group, and two ethyl chains. This structural motif confers unique stability and spectral properties, making it a valuable candidate for pH sensing and metabolic studies where a non-volatile, aliphatic fluorine tag is required.

Chemical Structure & Key Properties[2][3][4][5]

• IUPAC Name: 2-Ethyl-2-(trifluoromethyl)butanoic acid

• Formula:

• Molecular Weight: 184.16 g/mol

• Chirality: Achiral (The two ethyl groups render the molecule symmetric, possessing a plane of symmetry).

• Key NMR Feature: The

  group is attached to a quaternary carbon, eliminating vicinal ( ) coupling to -protons, resulting in a simplified spectral signal (typically a singlet in proton-decoupled experiments).

19F NMR Spectral Characteristics

The chemical shift of the trifluoromethyl group in this environment is governed by the electron-withdrawing nature of the carboxyl group and the steric bulk of the ethyl chains.

Predicted Chemical Shift Data

Based on structural analogs (e.g., 2-trifluoromethyl-2-methylpropanoic acid and Mosher's acid derivatives), the expected chemical shift behavior is as follows:

Parameter	Value / Range (vs. )	Notes
(Typical)	-68.0 to -72.0 ppm	Consistent with tertiary alkyl-CF3 groups adjacent to carbonyls.
Multiplicity ( -coupled)	Triplet (approx. Hz)	Long-range coupling to methylene protons of the ethyl groups may be observed as broadening or fine splitting.
Multiplicity ( -decoupled)	Singlet	Sharp, distinct peak ideal for integration (qNMR).
pH Sensitivity ( )	~2-3 ppm shift	Significant downfield shift upon deprotonation ( ).

Critical Insight: The exact chemical shift is solvent-dependent. In hydrogen-bonding solvents (e.g.,

, DMSO- ), the signal may shift downfield by 1-2 ppm compared to non-polar solvents ( ) due to solvation of the carboxyl group affecting the electronic environment of the - .

Comparative Analysis: Performance vs. Alternatives

This section objectively compares 2-Ethyl-2-trifluoromethyl-butyric acid against standard 19F NMR references.

Comparison Matrix

Feature	2-Ethyl-2-trifluoromethyl-butyric Acid	Trifluoroacetic Acid (TFA)	Hexafluorobenzene ( )	-Trifluorotoluene
Chemical Shift	~ -70 ppm	-76.55 ppm	-164.9 ppm	-63.7 ppm
Volatility	Low (Solid/High BP Liquid)	High (BP 72°C)	Moderate (BP 80°C)	Moderate
pH Sensitivity	High (pKa ~3-4)	High (pKa 0.23)	None (Neutral)	None (Neutral)
Spectral Width	Narrow (Singlet*)	Narrow (Singlet)	Narrow (Singlet)	Broad (CSA effects)
Stability	High (Sterically hindered)	High	High	High
Primary Use	pH Probe, Metabolic Tracer	Chemical Shift Reference	Chemical Shift Reference	Solvent/Reference

Advantages Over Alternatives

• Non-Volatility: Unlike TFA, which can evaporate during prolonged acquisition or sample handling, this acid remains stable, ensuring accurate concentration for qNMR.

• Simplified Coupling: The absence of

  -protons (unlike 2-trifluoromethylpropanoic acid) prevents complex multiplet patterns that reduce signal-to-noise ratio.

• pH Responsiveness: It serves as a superior local pH probe in biological media compared to neutral fluorocarbons, as the ionization of the COOH group directly perturbs the CF3 shift.

Experimental Protocol: Characterization Workflow

To obtain high-fidelity data, follow this self-validating protocol.

Step 1: Sample Preparation

• Solvent Selection: Use DMSO-

  for maximum solubility and distinct shift separation, or for non-polar baseline comparison.

• Concentration: Prepare a 10-20 mM solution. (approx. 3-5 mg in 600 µL solvent).

• Internal Standard: Spike with

  -trifluorotoluene ( -63.72 ppm) contained in a coaxial insert to avoid chemical interaction, or use a known concentration of 4,4'-difluorobiphenyl if performing qNMR.

Step 2: Acquisition Parameters (Bruker/Varian)

• Pulse Sequence: zgig (Inverse gated decoupling) for quantitative results to suppress NOE.

• Spectral Width (SW): 50 ppm (centered at -70 ppm) for high resolution, or 200 ppm for survey.

• Relaxation Delay (D1): Set

  .

  • Note: The

    of quaternary groups can be long (2-5 seconds). Set D1 to 15-20 seconds for qNMR to ensure >99% magnetization recovery.

• Scans (NS): 64 (sufficient for >200:1 S/N).

Step 3: Data Processing

• Window Function: Apply exponential multiplication (LB = 0.3 - 1.0 Hz) to reduce noise.

• Referencing: Calibrate the internal standard to its literature value. Do not rely solely on the solvent lock for high-precision 19F referencing.

Visualization: Characterization Logic Flow

The following diagram illustrates the decision-making process for characterizing this compound and determining its suitability as a probe.

Caption: Workflow for validating the spectral purity and application suitability of the target compound.

References

• Dungan, C. H., & Van Wazer, J. R. (1970). Compilation of Reported F19 NMR Chemical Shifts. Wiley-Interscience.

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Protocol for qNMR and relaxation delays). Link

• Hu, J., & Zhang, W. (2014). Fluorine-Containing Reagents. (Discussion on alpha-trifluoromethyl carboxylic acid synthesis and properties).

• Sigma-Aldrich. (2024). 19F NMR Reference Standards Data Sheet. Link (General reference for standard shift comparison).

Navigating the Challenges of Structural Elucidation: A Comparative Guide to X-ray Crystallography for Sterically Hindered Fluorinated Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth technical comparison of X-ray crystallography with alternative analytical techniques for the structural elucidation of sterically hindered fluorinated acids—a class of molecules notoriously challenging to crystallize and analyze. As Senior Application Scientists, we aim to equip you with the foundational knowledge and practical insights required to navigate these challenges effectively, ensuring the integrity and accuracy of your structural data.

The Crystallization Conundrum: Why Sterically Hindered Fluorinated Acids are a Unique Challenge

The journey from a synthesized molecule to a high-resolution crystal structure is often fraught with obstacles. For sterically hindered fluorinated acids, these challenges are amplified. The bulky nature of these molecules can impede the ordered packing required for single crystal formation. Furthermore, the high electronegativity and rigidity of perfluorinated chains introduce unique intermolecular interactions that can lead to complex and often disordered crystal lattices.[1] Understanding these hurdles is the first step toward developing a successful analytical strategy.

X-ray Crystallography: The Gold Standard and Its Intricacies

Single-crystal X-ray diffraction (SCXRD) remains the definitive method for obtaining a molecule's precise atomic coordinates, bond lengths, and angles.[2][3][4] However, its application to sterically hindered fluorinated acids requires a nuanced approach, from crystal growth to data refinement.

The Workflow: A Step-by-Step Guide to Success

The path to a successful crystal structure determination is a multi-stage process, each with critical decision points.

Sources

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• 2. creative-biostructure.com [creative-biostructure.com]
• 3. Characterisation and Study of Compounds by Single Crystal X-ray Diffraction | MDPI [mdpi.com]
• 4. rigaku.com [rigaku.com]

Comparative Acidity &amp; Physicochemical Profile: 2-Ethyl-2-trifluoromethylbutyric Acid vs. Pivalic Acid

Topic: Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Steric-Electronic Conflict

In the realm of medicinal chemistry and lead optimization, the modulation of carboxylic acid acidity (

) is a critical tool for tuning solubility, membrane permeability, and target binding affinity. This guide provides an in-depth technical comparison between the classical steric standard, Pivalic Acid (Trimethylacetic acid), and the highly functionalized fluorinated analog, 2-Ethyl-2-trifluoromethylbutyric acid (hereafter referred to as ETFMBA ).

While Pivalic Acid represents the archetype of steric bulk preventing metabolic attack, ETFMBA introduces a profound electronic perturbation via the

-trifluoromethyl group. This comparison highlights a classic physical organic chemistry conflict: the Inductive Stabilization of the anion by fluorine versus the Steric Inhibition of Solvation caused by the massive quaternary center.

Structural & Mechanistic Analysis

Chemical Architecture

To understand the acidity difference, we must first visualize the steric and electronic environments of the carboxylate group in both molecules.

• Pivalic Acid: A quaternary

  -carbon bears three methyl groups. The effect is primarily steric (+I inductive effect of alkyls is mild).

• ETFMBA: The

  -carbon bears two ethyl groups and one trifluoromethyl ( ) group. The moiety is sterically demanding (similar to an isopropyl group) but electronically distinct due to its powerful electron-withdrawing nature.

Figure 1: Mechanistic comparison of inductive effects. Red arrows indicate electron donation destabilizing the anion; Blue arrows indicate electron withdrawal stabilizing the anion.

The Acidity Differential

The acidity of a carboxylic acid is dictated by the stability of its conjugate base (carboxylate anion).

• Pivalic Acid: The three methyl groups exert a weak positive inductive effect (+I), pushing electron density toward the already negative carboxylate. This destabilizes the anion. Furthermore, the hydrophobic bulk hinders water molecules from effectively clustering around and stabilizing the negative charge (Steric Inhibition of Solvation). Result: Weak Acid (

  ).

• ETFMBA: The

  -trifluoromethyl group exerts a massive negative inductive effect (-I). Through -bond polarization, it pulls electron density away from the carboxylate, delocalizing the negative charge. Although the steric bulk of the diethyl and groups is immense (exceeding pivalic acid), the internal electronic stabilization dominates the external solvation penalty. Result: Stronger Acid (Predicted ).

Comparative Data Profile

The following table synthesizes experimental baselines with calculated physicochemical properties for the target molecule.

Feature	Pivalic Acid	2-Ethyl-2-trifluoromethylbutyric Acid (ETFMBA)	Impact on Drug Design
Structure			ETFMBA is a "Fat" Bioisostere
Molecular Weight	102.13 g/mol	212.17 g/mol	Significant mass increase
(Aqueous)	5.03 [1]	2.6 ± 0.3 (Predicted)*	~100x higher acidity (lower )
Lipophilicity (LogP)	1.35	~3.2	Drastic increase in membrane permeability
Metabolic Stability	High (Quaternary C)	Very High (Quat C + C-F bonds)	Blocks P450 oxidation completely
Anion Stability	Low (Destabilized)	High (Inductively Stabilized)	Better leaving group potential

*Note: Prediction based on

of -trifluoromethylation of aliphatic acids (typically -2.2 to -2.5 units relative to non-fluorinated analog 2-ethylbutyric acid, 4.87).

Experimental Protocol: Determining of Hindered Lipophilic Acids

Reagents & Setup

• Analyte: ~0.05 mmol of ETFMBA (and Pivalic Acid as control).

• Solvent: Methanol/Water mixtures (ranging from 30% to 60% MeOH v/v).

• Titrant: 0.1 M KOH (standardized, carbonate-free).

• Ionic Strength Adjuster: 0.1 M KCl.

• Equipment: Automatic Potentiometric Titrator (e.g., Mettler Toledo or Metrohm) with a combined glass pH electrode (fast-response sleeve junction preferred to prevent clogging).

Workflow

• Calibration: Calibrate the electrode in aqueous buffers (pH 1.68, 4.01, 7.00).

• Preparation: Dissolve the acid sample in the specific MeOH/Water ratio. Ensure complete dissolution.

• Titration: Perform dynamic titration with 0.1 M KOH under inert gas (

  ) purge to exclude .

• Data Collection: Record the pH at 50% neutralization (

  ) for each solvent ratio.

• Extrapolation (The Yasuda-Shedlovsky Method):

  • Plot

    vs. , where is the dielectric constant of the solvent mixture.

  • The y-intercept represents the theoretical aqueous

    .

Figure 2: Workflow for accurate pKa determination of lipophilic acids.

Applications in Drug Discovery[1][2]

Why choose ETFMBA over Pivalic Acid?

• Bioisosterism: The

  group acts as a "super-lipophilic" bioisostere of the tert-butyl group. It maintains the steric bulk required to fill hydrophobic pockets in enzymes (e.g., protease inhibitors) but drastically alters the electronic landscape.

• pKa Modulation: If a drug candidate containing a pivalic acid moiety is too weak of an acid to be ionized at physiological pH (leading to poor solubility), substituting with ETFMBA lowers the

  to ~2.6. This ensures the drug is 100% ionized at pH 7.4, significantly improving aqueous solubility despite the added lipophilicity of the fluorine atoms.

• Metabolic Blockade: The

  group is metabolically inert. Unlike ethyl groups which can undergo -oxidation, the fluorinated cluster protects the alpha-carbon from oxidative dealkylation.

References

• Lide, D. R. (Ed.). (2005).[1][2] CRC Handbook of Chemistry and Physics (86th ed.). CRC Press. (Source for Pivalic Acid pKa).

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. [Link]

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Source for Yasuda-Shedlovsky protocol).

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

• Serguchev, Y. A., et al. (2018). Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. Journal of the American Chemical Society, 140(22), 7001-7005. (Context for synthesis and properties of alpha-CF3 acids).

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• 1. 2-(3,5-Bis(trifluoromethyl)phenyl)-2-methylpropanoic acid | C12H10F6O2 | CID 9835948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2R)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoic acid | C4H5F3O3 | CID 2760712 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 2-Ethyl-2-trifluoromethyl-butyric Acid

Core Directive: The proper disposal of any chemical is not merely a procedural task but a fundamental aspect of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 2-Ethyl-2-trifluoromethyl-butyric acid. The procedures outlined herein are grounded in established safety principles and regulatory frameworks to ensure the protection of personnel, facilities, and the environment. This document moves beyond a simple checklist, explaining the scientific rationale behind each step to empower researchers with the knowledge to handle chemical waste responsibly.

Part 1: Hazard Assessment & Characterization

Before any handling or disposal, a thorough understanding of the chemical's hazards is paramount. As 2-Ethyl-2-trifluoromethyl-butyric acid is a specialized reagent, a dedicated Safety Data Sheet (SDS) may not always be accessible. Therefore, a conservative hazard assessment must be conducted based on its chemical structure: a carboxylic acid functional group and a trifluoromethyl group.

The disposal protocol must be based on the assumption that this compound exhibits multiple hazard characteristics. This approach ensures the highest level of safety.

Hazard Characteristic	Basis of Assessment	Implication for Disposal
Corrosivity	The presence of the carboxylic acid (-COOH) functional group classifies the compound as an acid.	Must be handled with acid-resistant PPE. Waste must be segregated from bases and reactive metals. The pH of the waste stream will likely be low.
Toxicity (Assumed)	Organofluorine compounds, particularly those with trifluoromethyl (-CF3) groups, can exhibit significant biological activity and potential toxicity.[1]	Assume the compound is toxic. Minimize exposure through engineering controls and PPE. Waste is considered a toxic chemical waste.
Halogenated Organic	The trifluoromethyl group contains fluorine, a halogen.	The waste must be collected in a container designated for halogenated organic waste . This is critical as disposal methods for halogenated and non-halogenated wastes differ significantly, impacting both cost and environmental processing.[2][3][4]
Environmental Hazard	The persistence and potential ecotoxicity of fluorinated organic compounds are well-documented.[5]	Discharge into the environment, including the sanitary sewer system, must be strictly avoided.[6][7][8]

Part 2: Regulatory Framework: The Principle of "Cradle-to-Grave" Management

All chemical waste disposal is governed by strict regulations. In the United States, the primary framework is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[9][10] This framework mandates the "cradle-to-grave" management of hazardous materials, meaning the generator of the waste is responsible for it from creation to final disposal.

Your institution's Environmental Health & Safety (EH&S) office is your primary resource for ensuring compliance with all federal, state, and local regulations.[11] Laboratory personnel are responsible for the initial, critical steps of proper waste identification, segregation, and accumulation.[6]

Part 3: Step-by-Step Disposal Protocol

Step 3.1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE to mitigate the risks identified in the hazard assessment.

• Eye Protection: Chemical splash goggles are mandatory.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Always inspect gloves for integrity before use and dispose of contaminated gloves as hazardous waste.

• Body Protection: A standard laboratory coat is required. For larger quantities, a chemically resistant apron is recommended.

Step 3.2: Waste Segregation Decision Workflow

Proper segregation is the most critical step in the disposal process. Mixing incompatible waste streams can lead to dangerous reactions and significantly complicates disposal.[4] 2-Ethyl-2-trifluoromethyl-butyric acid must be treated as a halogenated organic acid .

The following workflow diagram illustrates the decision-making process for segregating this specific chemical waste.

Caption: Waste segregation workflow for 2-Ethyl-2-trifluoromethyl-butyric acid.

Step 3.3: Container Selection and Labeling

• Select a Compatible Container:

  • Use a designated hazardous waste container provided by your institution's EH&S department.[2]

  • If reusing a chemical bottle, it must be in good condition with a secure, threaded cap. The container must be compatible with corrosive and organic materials (e.g., glass or high-density polyethylene - HDPE).[2][12] Ensure the original label is completely defaced.

• Label the Container Immediately:

  • As soon as the first drop of waste enters the container, it must be labeled.[4]

  • The label must include:

    • The words "HAZARDOUS WASTE" .[12]

    • The full chemical name: "2-Ethyl-2-trifluoromethyl-butyric acid" . Do not use abbreviations or chemical formulas.[12]

    • An accurate list of all constituents and their approximate percentages if it is a mixed waste stream.

    • The relevant hazard characteristics (e.g., "Corrosive," "Toxic").

    • The accumulation start date (the date the first waste was added).

Step 3.4: Accumulation and Storage

• Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[12]

• Closure: Keep the waste container securely closed at all times, except when actively adding waste.[2][12] This prevents the release of vapors and potential spills.

• Containment: Store the container within a secondary containment bin or tray to contain any potential leaks.[4][6]

• Segregation: Physically segregate the halogenated acid waste container from incompatible materials, especially bases, oxidizers, and non-halogenated waste streams.[2][4]

Step 3.5: Arranging for Final Disposal

• Contact EH&S: Once the container is full or you have finished the experimental series generating the waste, contact your institution's EH&S department to arrange for a waste pickup.[12]

• Manifest System: EH&S will manage the final transport and disposal process, which includes using a licensed hazardous waste facility and maintaining proper documentation via the hazardous waste manifest system.[9][13] Do not attempt to dispose of the chemical waste through a third-party contractor yourself.

Part 4: Spill and Emergency Procedures

• For Minor Spills (manageable by lab personnel):

  • Alert personnel in the immediate area.

  • Don the appropriate PPE as described in Step 3.1.

  • Contain the spill using an acid-compatible absorbent material (e.g., vermiculite or a chemical spill kit absorbent). Do not use combustible materials like paper towels to absorb the bulk of the liquid.

  • Carefully collect the absorbent material and contaminated items using spark-proof tools.[14]

  • Place all contaminated materials into a designated hazardous waste container, label it appropriately, and dispose of it as hazardous waste.[1][7]

• For Major Spills:

  • Evacuate the area immediately.

  • Alert others and prevent entry into the affected area.

  • Contact your institution's emergency number and the EH&S office from a safe location.

By adhering to this comprehensive guide, researchers can ensure the safe, compliant, and environmentally responsible disposal of 2-Ethyl-2-trifluoromethyl-butyric acid, upholding the highest standards of laboratory practice.

References

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). ERG Environmental.
• The Complete Beginners Guide to Chemical Disposal. (2022, April 15). Goodway Technologies.
• Chemical Waste Procedures. (2025, September 25). Division of Research Safety - University of Illinois.
• Classifying Hazardous Waste Disposal: Important Things You Should Know. (n.d.). Waste Disposal Crawley.
• Guidelines for Segregating and Combining Chemical Wastes into Containers. (n.d.). University of Pennsylvania Environmental Health & Radiation Safety.
• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
• Laboratory Guide for Managing Chemical Waste. (2023, October). Vanderbilt University Medical Center.
• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research.
• Chapter 20: Chemical Waste Management. (2025, January). University of Nevada, Reno.
• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. (n.d.). American Chemistry Council.
• Chemical Waste. (n.d.). The University of Texas at Austin Environmental Health & Safety.
• Hazardous Waste. (n.d.). Illinois EPA.
• Safety Data Sheet - Butyric-2,2-d2 Acid. (2015). C/D/N Isotopes.
• Safety Data Sheet - BÜFA Cleaning. (2025, March 7). BÜFA Cleaning Systems.
• Material Safety Data Sheet - (R)-2-Amino-4,4,4-trifluoro-butyric acid HCl. (2019, March 12). Anichem, Inc.
• Chemical Safety Data Sheet - TRIFLUOROMETHYLHYPOFLUORITE. (n.d.). ChemicalBook.
• Real-Time Spectroscopic Analysis Enabling Quantitative and Safe Consumption of Fluoroform during Nucleophilic Trifluoromethylation. (2017, December 7). ACS Publications.

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A Researcher's Guide to Personal Protective Equipment for Handling 2-Ethyl-2-trifluoromethyl-butyric acid

As researchers and scientists in drug development, our work with novel chemical entities demands a proactive and deeply informed approach to safety. This guide provides essential, experience-driven directives for the safe handling of 2-Ethyl-2-trifluoromethyl-butyric acid, focusing on the correct selection and use of Personal Protective Equipment (PPE). Our goal is to move beyond mere compliance and foster a culture of intrinsic safety, where the "why" behind each procedural step is as critical as the step itself.

Hazard Analysis: Understanding the Adversary

Before selecting PPE, we must first understand the specific threats posed by 2-Ethyl-2-trifluoromethyl-butyric acid. Based on its structure—a carboxylic acid functional group combined with a trifluoromethyl moiety—and available safety data, we can anticipate several primary hazards.

A Safety Data Sheet (SDS) for a closely related compound, 2-ethylbutyric acid, classifies it as causing severe skin burns and eye damage.[1] The presence of the highly electronegative trifluoromethyl group can potentially increase the acidity and reactivity of the molecule. Therefore, we must treat 2-Ethyl-2-trifluoromethyl-butyric acid with a high degree of caution, assuming it is a corrosive and potentially toxic substance. The primary routes of exposure we must guard against are dermal (skin) contact, ocular (eye) contact, and inhalation of any aerosols or vapors.[2][3]

Key Hazards:

• Corrosivity: Causes severe skin burns and eye damage upon contact.[4]

• Respiratory Irritation: May cause irritation to the respiratory tract if inhaled as a dust, mist, or vapor.[4]

• Toxicity: Harmful if swallowed.[4] The full toxicological profile may not be known, demanding a cautious approach.

The Core Directive: Selecting Appropriate PPE

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic risk assessment. The scale of your work, the physical form of the chemical, and the specific manipulations involved dictate the required level of protection.[5][6]

The following table summarizes the recommended PPE for various laboratory operations involving 2-Ethyl-2-trifluoromethyl-butyric acid.

Task / Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid (<10g)	Safety glasses with side shields	Standard nitrile gloves (4-8 mil)	Flame-resistant lab coat	Not required if performed in a chemical fume hood or ventilated enclosure.
Preparing Solutions (Small Scale)	Chemical splash goggles	Standard nitrile gloves (4-8 mil), changed immediately upon splash	Flame-resistant lab coat	Not required if performed in a chemical fume hood.[2]
Transfers/Reactions (>10g or outside a fume hood)	Chemical splash goggles AND a full-face shield[2][5][7]	Thicker (e.g., >8 mil) nitrile or neoprene gloves. Consider double-gloving.[8]	Chemical-resistant apron over a flame-resistant lab coat.[5][9]	Required if there is a risk of aerosol generation and work cannot be done in a fume hood. Consult with EHS for fit-testing and respirator selection.[5]
Cleaning Spills	Chemical splash goggles AND a full-face shield	Heavy-duty neoprene or butyl rubber gloves over nitrile gloves.[8]	Chemical-resistant apron or coveralls.	An appropriate respirator (e.g., with an organic vapor/acid gas cartridge) may be necessary depending on the spill size and location.[5]

Procedural Deep Dive: The "How-To" of Safety

3.1. Hand Protection: More Than Just a Glove

The most common route of laboratory exposure is through the skin.[3] Standard nitrile gloves offer good splash protection for many chemicals, including acids.[8][10] However, "resistance" is not "proof." No glove material offers permanent protection.

Protocol for Glove Selection and Use:

• Pre-Use Inspection: Always inspect gloves for tears, pinholes, or discoloration before use.

• Donning: Ensure hands are clean and dry before putting on gloves.

• During Use: Be acutely aware of potential contamination. If a splash occurs, remove the glove immediately, wash your hands thoroughly, and don a new pair.[11] Never touch "clean" surfaces (doorknobs, keyboards, pens) with gloved hands.[12]

• Doffing (Removal): This is a critical step to prevent self-contamination.

  • Grasp the outside of one glove at the wrist with your other gloved hand.

  • Peel it off, turning it inside out.

  • Hold the removed glove in your gloved hand.

  • Slide two ungloved fingers under the wrist of the remaining glove.

  • Peel it off from the inside, creating a "bag" for both gloves.

• Disposal: Dispose of contaminated gloves in the designated hazardous waste container.[13]

• Hand Washing: Always wash your hands with soap and water after removing gloves.

For prolonged contact or handling larger quantities, consider more robust options like neoprene or butyl rubber, which offer better protection against corrosive acids.[8][10]

3.2. Experimental Workflow: PPE Selection Logic

The decision-making process for PPE selection should be systematic. The following diagram illustrates a logical workflow based on a risk assessment of the planned procedure.

Caption: Risk assessment workflow for selecting appropriate PPE.

Emergency & Disposal Protocols

4.1. In Case of Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[13]

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4][13]

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[14]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[4]

4.2. Disposal of Contaminated PPE: All PPE that has come into contact with 2-Ethyl-2-trifluoromethyl-butyric acid must be considered hazardous waste.

• Gloves, wipes, and other disposable items: Place in a designated, sealed hazardous waste container.

• Lab Coats & Aprons: If significant contamination occurs, the item must be professionally decontaminated or disposed of as hazardous waste. Do not take contaminated lab coats home.

By integrating these principles and protocols into your daily workflow, you build a resilient safety culture that protects not only you but also your colleagues and your research.

References

• Personal Protective Equipment Selection Guide . (2015). University of California, Riverside, Environmental Health & Safety. [Link]

• Corrosive Safety: Protecting Workers from Harmful Substances . (2024). OSHA Training School. [Link]

• Safety Precautions for Corrosive Substances . (2022). University of St Andrews, Environmental, Health and Safety Services. [Link]

• Managing Corrosive Substances: Safety Protocols for Businesses . DENIOS. [Link]

• Personal Protective Equipment . Occupational Safety and Health Administration (OSHA). [Link]

• Standard Operating Procedures - Fluoroacetic Acid . University of Georgia, Environmental Safety Division. [Link]

• Standard Operating Procedure - Hydrofluoric Acid . (2023). Yale Environmental Health & Safety. [Link]

• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals . University of North Carolina at Chapel Hill, Environment, Health and Safety. [Link]

• Kimberly Clark Nitrile Gloves Chemical Resistance Guide . Kimberly-Clark. [Link]

• Standard Operating Procedure - Acid Handling . (2019). University of Utah, Office of Environmental Health & Safety. [Link]

• Nitrile Glove Chemical-Compatibility Reference . University of Pennsylvania, Environmental Health & Radiation Safety. [Link]

• OSHA Glove Selection Chart . University of California, Santa Cruz, Environmental Health and Safety. [Link]

• Safety Data Sheet - Boron Trichloride . (2022). Airgas. [Link]

• Standard Operating Procedure for Laboratories - Fluorine . University of California, Santa Barbara, Environmental Health & Safety. [Link]

• Safety Data Sheet - GORI 35 . (2019). Teknos. [Link]

• Chemical Resistance Reference Chart . Medicom. [Link]

• Chemical Compatibility Chart For Reusable Gloves . (2018). Cole-Parmer. [Link]

• Safety Data Sheet - Toxic Flammable Gas Mixture . Airgas. [Link]

• Safety Data Sheet - Butyric acid ethyl ester . (2016). Carl ROTH. [Link]

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